4-Chloro-2-nitrophenyl Isothiocyanate

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Reaction Mechanisms and Applications of 4-Chloro-2-Nitrophenyl Isothiocyanate

Introduction

4-Chloro-2-nitrophenyl isothiocyanate (CNPITC) is a highly versatile electrophilic reagent that has garnered significant interest in organic synthesis, drug discovery, and chemical biology. Its chemical architecture, featuring a benzene ring substituted with an isothiocyanate (-N=C=S) group, a nitro (-NO₂) group, and a chlorine (-Cl) atom, provides a unique reactivity profile. The powerful electron-withdrawing effects of the nitro and chloro substituents render the central carbon atom of the isothiocyanate moiety exceptionally electrophilic and thus, highly susceptible to nucleophilic attack.[1][2]

This guide provides an in-depth exploration of the synthesis, core reaction mechanisms, and practical applications of CNPITC. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying mechanistic principles and strategic considerations for its use as a powerful tool in chemical and biological sciences.

Part 1: Synthesis of 4-Chloro-2-Nitrophenyl Isothiocyanate

The most prevalent and reliable method for synthesizing CNPITC begins with the corresponding primary amine, 4-chloro-2-nitroaniline. The transformation to the isothiocyanate is typically achieved through the use of a thiocarbonyl transfer reagent.[1]

Synthetic Pathway: From Amine to Isothiocyanate

The conversion of 4-chloro-2-nitroaniline to CNPITC is most commonly accomplished by reaction with thiophosgene (CSCl₂) in an inert solvent.[1] This method is efficient but requires careful handling due to the high toxicity of thiophosgene. An alternative, safer approach involves the use of 1,1'-thiocarbonyldiimidazole (TCDI).

Causality of the Synthetic Choice: 4-chloro-2-nitroaniline is an electron-deficient arylamine due to the withdrawing effects of the nitro and chloro groups. This reduced nucleophilicity of the amino group means that forcing conditions or highly reactive electrophiles are needed for efficient conversion. Thiophosgene is an exceptionally reactive dication equivalent of thiocarbonyl, making it ideal for this transformation. The reaction proceeds via the formation of an intermediate thiocarbamoyl chloride, which then eliminates HCl to yield the isothiocyanate.

Experimental Protocol: Synthesis via Thiophosgene

Disclaimer: This protocol involves highly toxic and corrosive substances. It must be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials:

• 4-chloro-2-nitroaniline

• Thiophosgene (CSCl₂)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a condenser connected to a caustic scrub, dissolve 4-chloro-2-nitroaniline (1.0 equiv.) in anhydrous DCM (10 volumes).

• Addition of Thiophosgene: Cool the biphasic mixture to 0 °C using an ice bath. Under vigorous stirring, slowly add thiophosgene (1.2 equiv.) dissolved in DCM via the dropping funnel over 30 minutes.[3]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is fully consumed.

• Work-up: Carefully quench the reaction by the slow addition of water. Separate the organic layer. Wash the organic phase sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Isolation and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product, a yellow-brown solid, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/hexane) to yield pure 4-chloro-2-nitrophenyl isothiocyanate.[1]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of CNPITC from 4-chloro-2-nitroaniline.

Part 2: Core Reaction Mechanisms with Nucleophiles

The chemical utility of CNPITC is dominated by the electrophilicity of the isothiocyanate carbon. This site readily undergoes nucleophilic addition with a wide range of heteroatomic nucleophiles, most notably amines and thiols.[4]

General Mechanism: Nucleophilic Addition

The fundamental reaction involves the attack of a nucleophile (Nu-H) on the central carbon of the -N=C=S group. This forms a transient, unstable tetrahedral intermediate which rapidly stabilizes, typically through proton transfer, to yield a stable adduct.[4]

Caption: General mechanism for nucleophilic addition to an isothiocyanate.

Mechanism 1: Reaction with Amines to Form Thioureas

The reaction of CNPITC with primary or secondary amines is a robust and high-yielding transformation that produces stable N,N'-disubstituted thiourea derivatives.[1] Thioureas are privileged scaffolds in medicinal chemistry, possessing a wide range of biological activities.[5]

Mechanistic Steps:

• Nucleophilic Attack: The lone pair of electrons on the amine nitrogen attacks the electrophilic carbon of the isothiocyanate.

• Intermediate Formation: A zwitterionic tetrahedral intermediate is formed.

• Proton Transfer: A rapid intramolecular or solvent-mediated proton transfer from the nitrogen to the sulfur atom occurs, yielding the stable thiourea product.

Caption: Mechanism of thiourea formation from CNPITC and a primary amine.

Protocol: Synthesis of a Thiourea Derivative

• Dissolve CNPITC (1.0 equiv.) in a suitable solvent like ethanol or acetonitrile.

• Add the primary or secondary amine (1.0-1.1 equiv.) to the solution at room temperature.

• Stir the mixture for 1-3 hours. The reaction is often accompanied by the precipitation of the thiourea product.

• Monitor by TLC. Upon completion, collect the precipitate by filtration, wash with cold solvent, and dry under vacuum to obtain the pure thiourea derivative.

Reactant Amine	Solvent	Time (h)	Yield (%)
Aniline	Ethanol	2	>95
Benzylamine	Acetonitrile	1.5	>95
Morpholine	THF	1	>98
Note: Data is representative and may vary based on specific reaction conditions.

Mechanism 2: Reaction with Thiols to Form Dithiocarbamates

In biological systems, the most significant reaction of isothiocyanates is with the thiol groups of cysteine residues in proteins.[4] This reaction forms a dithiocarbamate adduct.

Mechanistic Considerations:

• pH Dependence: The reaction is highly pH-dependent. Thiols (R-SH) are significantly more nucleophilic in their deprotonated thiolate form (R-S⁻). Therefore, the reaction rate increases with pH, as the concentration of the more reactive thiolate anion rises.[4][6]

• Reversibility: Unlike the highly stable thiourea linkage, the dithiocarbamate adduct is often reversible, especially under physiological conditions. This reversibility is crucial for the biological activity of many isothiocyanates, allowing them to act as transient signaling molecules rather than irreversible inhibitors.[4]

Caption: Mechanism of dithiocarbamate formation with a thiolate nucleophile.

Part 3: Applications in Drug Development and Chemical Biology

The reactivity of CNPITC makes it a valuable precursor for creating libraries of bioactive compounds and a tool for probing biological systems.

Bioactive Thiourea Derivatives

The thiourea moiety is a cornerstone of many pharmacologically active molecules. By reacting CNPITC with a diverse range of amines, researchers can rapidly generate novel thiourea derivatives for screening. These compounds have been investigated for various therapeutic applications, including:

• Anticancer Agents: Many thiourea derivatives exhibit cytotoxic effects against cancer cell lines.[1]

• Antibacterial Agents: The thiourea functional group is present in a number of compounds with demonstrated antibacterial activity.[5][7]

• Enzyme Inhibitors: The ability to form hydrogen bonds and coordinate with metal ions makes thioureas effective scaffolds for designing enzyme inhibitors.[7]

Covalent Probes and Inhibitors

The ability of CNPITC to react with nucleophilic amino acid residues like cysteine and lysine makes it an effective covalent probe. In drug discovery, covalent inhibitors that form a permanent bond with their target protein can offer enhanced potency and duration of action.

Illustrative Biological Pathway: Keap1-Nrf2 Activation A classic example of isothiocyanate bioactivity is the activation of the Nrf2 antioxidant response pathway.[4]

• Target: The protein Keap1 contains highly reactive cysteine residues that act as sensors for electrophiles.

• Reaction: An isothiocyanate (like CNPITC) reacts with these cysteine thiols to form dithiocarbamate adducts.

• Conformational Change: This covalent modification induces a conformational change in Keap1.

• Nrf2 Release: The change causes Keap1 to release the transcription factor Nrf2.

• Gene Transcription: Nrf2 translocates to the nucleus and activates the transcription of a suite of cytoprotective and antioxidant genes.

Caption: Activation of the Nrf2 pathway by covalent modification of Keap1.

Analogue for Edman Degradation in Peptide Sequencing

The Edman degradation is a cornerstone method for determining the amino acid sequence of peptides.[8][9] It utilizes phenyl isothiocyanate (PITC) to sequentially cleave and identify N-terminal amino acids.[10] CNPITC is a structural and functional analogue of PITC and can be used in a similar fashion.

The Edman-Type Cycle with CNPITC:

• Coupling (Basic Conditions): The N-terminal amino group of a peptide attacks the CNPITC to form a thiourea-linked peptide.

• Cleavage (Acidic Conditions): Treatment with anhydrous acid (e.g., trifluoroacetic acid) causes the sulfur atom of the thiourea to attack the carbonyl carbon of the first peptide bond. This cleaves the N-terminal residue as a thiazolinone derivative, leaving the rest of the peptide intact.

• Conversion & Identification: The thiazolinone derivative is converted to a more stable phenylthiohydantoin (PTH) derivative, which can be identified by chromatography (e.g., HPLC). The nitro group on the CNP moiety provides a strong chromophore, potentially enhancing detection sensitivity.[10][11]

Conclusion

4-Chloro-2-nitrophenyl isothiocyanate is a reagent of considerable utility, defined by the pronounced electrophilicity of its isothiocyanate carbon. This reactivity allows for the straightforward and efficient synthesis of thioureas and dithiocarbamates through well-understood nucleophilic addition mechanisms. These reactions form the basis of its application as a versatile building block for creating libraries of bioactive compounds for drug discovery and as a covalent probe for investigating complex biological systems. For researchers and drug development professionals, a firm grasp of the reaction mechanisms of CNPITC is essential for leveraging its full potential in the synthesis of novel therapeutics and the elucidation of biological pathways.

References

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• Iranpoor, N., et al. Conversion of Alcohols, Thiols, Carboxylic Acids, Trimethylsilyl Ethers, and Carboxylates to Thiocyanates with Triphenylphosphine/Diethylazodicarboxylate/NH4SCN. Synthesis (2004). Available from: [Link]

• Assy, M. G. REACTION OF ACYL ISOTHIOCYANATES WITH NUCLEOPHILES: A CONVENIENT SYNTHESIS OF 1,3-OXAZINE, PYRIMIDINETHIONE AND THIAZOLE DERIVATIVES. Phosphorus, Sulfur, and Silicon and the Related Elements (1995). Available from: [Link]

• Kaur, M., et al. Reactivity and diverse synthetic applications of acyl isothiocyanates. Arkivoc (2010). Available from: [Link]

• Móricz, K., et al. A novel three-component reaction between isocyanides, alcohols or thiols and elemental sulfur: a mild, catalyst-free approach towards O-thiocarbamates and dithiocarbamates. Beilstein Journal of Organic Chemistry (2019). Available from: [Link]

• ResearchGate. Preparation of Thiocyanates and Isothiocyanates from Alcohols, Thiols, Trimethylsilyl-, and Tetrahydropyranyl Ethers Using Triphenylphosphine/2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ)/n-Bu4NSCN System. (2015). Available from: [Link]

• Velisek, J., et al. Reactions of allyl isothiocyanate with alanine, glycine, and several peptides in model systems. Journal of Agricultural and Food Chemistry (1998). Available from: [Link]

• ResearchGate. Conversion of Alcohols and Thiols to Thiocyanates and Isothiocyanates. (2015). Available from: [Link]

• ResearchGate. A novel three-component reaction between isocyanides, alcohols or thiols and elemental sulfur: a mild, catalyst-free approach towards O-thiocarbamates and dithiocarbamates. (2019). Available from: [Link]

• Shimadzu Scientific Instruments. Theory of Edman Sequencing, Edman Degradation. Available from: [Link]

• Chepanoske, C. L., et al. N-Terminal Derivatization of Peptides with Isothiocyanate Analogues Promoting Edman-Type Cleavage and Enhancing Sensitivity in Electrospray Ionization Tandem Mass Spectrometry Analysis. Analytical Chemistry (2009). Available from: [Link]

• The Royal Society of Chemistry. General procedure for the synthesis of isothiocyanates. Available from: [Link]

• Pitucha, M., et al. Novel thiosemicarbazide derivatives with 4-nitrophenyl group as multi-target drugs: α-glucosidase inhibitors with antibacterial and antiproliferative activity. Biomedicine & Pharmacotherapy (2017). Available from: [Link]

• Al-Hussain, S. A. Biological Applications of Thiourea Derivatives: Detailed Review. MDPI (2024). Available from: [Link]

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4-Chloro-2-Nitrophenyl Isothiocyanate: Physicochemical Profiling, Reactivity, and Applications in Drug Development

Executive Summary

In the landscape of medicinal chemistry and organic synthesis, isothiocyanates serve as pivotal electrophilic building blocks. 4-Chloro-2-nitrophenyl isothiocyanate (CAS: 1642-87-1; Molecular Formula: C₇H₃ClN₂O₂S) is a highly reactive intermediate distinguished by its finely tuned electrophilicity[1]. Driven by the synergistic electron-withdrawing effects of its ortho-nitro and para-chloro substituents, this compound is extensively utilized in the synthesis of bioactive thioureas and targeted anticancer agents[2]. This technical guide deconstructs its physicochemical properties, mechanistic pathways, and provides self-validating protocols for laboratory application.

Physicochemical and Structural Profiling

Understanding the thermodynamic and physical parameters of 4-chloro-2-nitrophenyl isothiocyanate is critical for optimizing reaction conditions, purification methods, and storage protocols. The compound typically presents as a pale yellow to yellow-brown crystalline powder[1].

Property	Value	Causality / Practical Significance
Molecular Formula	C₇H₃ClN₂O₂S	Dictates the stoichiometric baseline for downstream derivatization[1].
Molecular Weight	214.63 g/mol	Essential for precise molar calculations in micro-scale synthesis[1].
Melting Point	95–99 °C	Indicates moderate crystalline lattice energy; highly useful for rapid purity validation via melting point depression[2].
Boiling Point	354.1 °C	The high boiling point necessitates solvent extraction or chromatography rather than distillation for purification[2].
Density	1.48 g/cm³	Relevant for predicting phase separation behavior during aqueous workups[2].
Stability	Moisture-sensitive	The isothiocyanate group readily hydrolyzes to amines and CS₂, demanding strictly anhydrous storage[2].

Chemical Reactivity & Mechanistic Pathways

The reactivity of 4-chloro-2-nitrophenyl isothiocyanate is fundamentally governed by the isothiocyanate (-N=C=S) functional group. The central carbon atom is highly electrophilic. This inherent electrophilicity is significantly amplified by the aromatic ring's substituents:

• Inductive Effect (-I): The chlorine atom at the para position pulls electron density away from the ring through the sigma framework.

• Mesomeric/Inductive Effect (-M, -I): The nitro group at the ortho position is a powerful electron-withdrawing group, drastically depleting the electron density of the aromatic ring and, by extension, the isothiocyanate carbon.

Causality in Synthesis: This structural configuration makes the compound exceptionally susceptible to nucleophilic attack by amines, alcohols, and thiols, leading to the rapid formation of thioureas, thiocarbamates, and dithiocarbamates[1]. Conversely, under acidic or basic aqueous conditions, it undergoes rapid hydrolysis, yielding 4-chloro-2-nitroaniline and carbon disulfide[2].

Synthesis Methodology

The standard synthesis of 4-chloro-2-nitrophenyl isothiocyanate relies on the thiophosgene-mediated conversion of the primary amine, 4-chloro-2-nitroaniline[2].

Caption: Step-by-step synthesis workflow of 4-chloro-2-nitrophenyl isothiocyanate.

Protocol: Thiophosgene-Mediated Synthesis

Objective: Synthesize 4-chloro-2-nitrophenyl isothiocyanate while minimizing symmetric bis-aryl thiourea byproduct formation[3]. Self-Validation Checkpoint: The reaction environment must remain strictly anhydrous until the quench step to prevent the hydrolysis of both the thiophosgene reagent and the final product[2].

• Precursor Preparation: Dissolve 10.0 mmol of 4-chloro-2-nitroaniline in 50 mL of anhydrous dichloromethane (DCM) in a flame-dried, round-bottom flask purged with Argon.

  • Causality: Argon displacement prevents ambient moisture from neutralizing the highly reactive thiophosgene.

• Electrophile Introduction: Cool the system to 0 °C using an ice-water bath. Slowly add 12.0 mmol of thiophosgene (CSCl₂) dropwise over 20 minutes.

  • Causality: Dropwise addition at 0 °C controls the exothermic nucleophilic attack, preventing thermal degradation and limiting the formation of unwanted bis-aryl thiourea side products.

• Reaction Propagation: Allow the mixture to gradually warm to room temperature. Stir continuously for 4–6 hours.

• Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (4:1) mobile phase. The disappearance of the amine spot (lower Rf) and the appearance of the isothiocyanate spot (higher Rf) validates completion.

• Workup: Quench the reaction carefully with 30 mL of ice-cold distilled water. Separate the organic layer, wash sequentially with saturated NaHCO₃ (to neutralize residual HCl) and brine, then dry over anhydrous Na₂SO₄.

• Isolation: Concentrate the organic layer under reduced pressure and purify via flash column chromatography to isolate the pale yellow crystalline product[1].

Biological Applications & Apoptosis Signaling

In oncology drug development, 4-chloro-2-nitrophenyl isothiocyanate serves as a critical intermediate for synthesizing bioactive compounds[1]. The isothiocyanate moiety acts as an electrophilic warhead that readily forms covalent bonds with nucleophilic residues (primarily cysteine thiols) on intracellular proteins, triggering cellular stress responses[2].

Caption: Mechanism of action for isothiocyanate-induced apoptosis in cancer cells.

Protocol: Synthesis of Bioactive Thiourea Derivatives for Screening

Objective: Generate a thiourea library for high-throughput anticancer screening.

• Coupling: Dissolve 1.0 mmol of 4-chloro-2-nitrophenyl isothiocyanate in 10 mL of anhydrous Tetrahydrofuran (THF).

• Nucleophilic Attack: Add 1.1 mmol of a target primary aliphatic or aromatic amine. Stir at room temperature for 2 hours.

  • Causality: The electron-withdrawing nitro/chloro groups make the isothiocyanate carbon exceptionally electrophilic, allowing the reaction to proceed rapidly without the need for a catalyst or elevated temperatures[2].

• Precipitation & Validation: Evaporate the THF, wash the crude solid with cold diethyl ether, and recrystallize from ethanol. Validate the thiourea formation via FTIR (look for the disappearance of the strong -N=C=S stretch around 2100 cm⁻¹ and the appearance of C=S and N-H stretches).

Handling, Safety, and Storage Protocols

4-Chloro-2-nitrophenyl isothiocyanate is classified as a hazardous, corrosive, and irritant substance[1]. It poses severe risks upon inhalation and skin contact, capable of causing severe eye injury, skin corrosion, and respiratory tract sensitization[4].

• Storage: Must be stored in a tightly sealed container under an inert atmosphere (Argon/Nitrogen) at 2–8 °C to prevent moisture-induced hydrolysis and degradation[2].

• PPE & Engineering Controls: Handling requires a Class II biological safety cabinet or a certified chemical fume hood, double nitrile gloves, and chemical splash goggles. In the event of a spill, decontaminate the area using a weak base solution (e.g., 5% sodium bicarbonate) to safely hydrolyze the isothiocyanate into less volatile byproducts.

References

• Buy 4-Chloro-2-nitrophenyl Isothiocyanate (EVT-13827979) - EvitaChem Source: evitachem.com URL:1

• Physical and Chemical Properties Analysis - 4-Chloro-2-nitrophenyl Isothiocyanate Source: evitachem.com URL:2

• Thieme E-Journals - Synthesis / Full Text Source: thieme-connect.com URL:3

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An In-depth Technical Guide to the Synthesis of 4-Chloro-2-nitrophenyl Isothiocyanate

Abstract

4-Chloro-2-nitrophenyl isothiocyanate is a key intermediate in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules.[1] This guide provides a comprehensive overview of the primary synthetic pathways for this compound, focusing on the underlying chemical principles, experimental considerations, and modern, greener alternatives to traditional methods. Detailed protocols, safety precautions, and characterization data are presented to equip researchers, scientists, and drug development professionals with the necessary knowledge for its successful synthesis and application.

Introduction: Significance and Applications

Isothiocyanates (R–N=C=S) are a class of organic compounds recognized for their diverse biological activities and utility as versatile synthetic building blocks.[2][3] Among them, 4-chloro-2-nitrophenyl isothiocyanate stands out as a crucial precursor in medicinal chemistry. Its trifunctional nature, featuring a reactive isothiocyanate group, a nitro group, and a chloro substituent, allows for a wide range of chemical modifications. This has led to its use in the synthesis of various heterocyclic compounds, including benzimidazoles, which are known for their anthelmintic and, more recently, anticancer properties through the inhibition of tubulin polymerization.[4]

The strategic placement of the chloro and nitro groups on the phenyl ring influences the reactivity of the isothiocyanate moiety and provides handles for further functionalization, making it an attractive scaffold for drug discovery.[5][6]

Synthetic Pathways: A Comparative Analysis

The synthesis of 4-chloro-2-nitrophenyl isothiocyanate predominantly starts from the corresponding aniline, 4-chloro-2-nitroaniline. The core transformation involves the conversion of the primary amine to the isothiocyanate group. Historically, this has been achieved using highly toxic reagents, but significant progress has been made in developing safer and more efficient methods.

The Traditional Thiophosgene-Mediated Synthesis

The classical approach to synthesizing isothiocyanates involves the reaction of a primary amine with thiophosgene (CSCl₂).[1] This method, while effective, is fraught with significant safety concerns due to the high toxicity and volatility of thiophosgene.[1][7][8][9]

The reaction typically proceeds via a two-step process:

• Diazotization: 4-chloro-2-nitroaniline is treated with sodium nitrite in an acidic medium to form the corresponding diazonium salt.[1]

• Reaction with Thiophosgene: The diazonium salt is then reacted with thiophosgene to yield 4-chloro-2-nitrophenyl isothiocyanate.[1]

An alternative, more direct approach involves the reaction of 4-chloro-2-nitroaniline with thiophosgene in a biphasic system, often with a base like sodium bicarbonate.[10]

Causality Behind Experimental Choices: The diazotization step activates the amine for subsequent reaction. The use of a biphasic system helps to control the reaction and manage the hazardous nature of thiophosgene. However, the presence of the electron-withdrawing nitro and chloro groups can lead to side reactions, such as hydrolysis, which can reduce the overall yield to around 50-65%.[1]

Limitations:

• Extreme Toxicity of Thiophosgene: Thiophosgene is a highly toxic, corrosive, and volatile liquid that requires specialized handling and containment measures.[1][8][9]

• Side Reactions: The reaction conditions can promote the formation of unwanted byproducts, such as thioureas, necessitating extensive purification steps like column chromatography.[1]

• Environmental Concerns: The use and disposal of thiophosgene and its byproducts pose significant environmental risks.

Modern, Greener Alternatives to Thiophosgene

In response to the drawbacks of the thiophosgene route, several "thiophosgene-free" methods have been developed. These approaches prioritize safety, efficiency, and environmental sustainability.

A widely adopted alternative involves the use of carbon disulfide (CS₂) to form a dithiocarbamate salt intermediate, which is then decomposed to the isothiocyanate.[7][11][12] This two-step, one-pot synthesis is significantly safer than the thiophosgene method.

The general mechanism involves:

• Formation of Dithiocarbamate Salt: 4-chloro-2-nitroaniline reacts with carbon disulfide in the presence of a base (e.g., triethylamine, potassium carbonate) to form an in situ dithiocarbamate salt.[2][11][13]

• Desulfurization: A desulfurizing agent is then added to promote the elimination of a sulfur atom, yielding the isothiocyanate.[7][11]

A variety of desulfurizing agents have been successfully employed, each with its own advantages:

• Cyanuric Acid: This reagent efficiently converts dithiocarbamates to isothiocyanates at low temperatures (0°C), producing a non-toxic byproduct, 2,4,6-trimercapto-1,3,5-triazine (TMT).[1] An optimized molar ratio of amine to CS₂ (1:1.2) ensures complete formation of the dithiocarbamate intermediate.[1]

• Di-tert-butyl dicarbonate (Boc₂O): In the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP), Boc₂O serves as an effective desulfurizing agent.[12] A key advantage of this method is that the byproducts are often volatile, simplifying the workup procedure.[12]

• Ethyl Chloroformate: This reagent is used to decompose the dithiocarbamate salt, providing a straightforward synthesis of aryl isothiocyanates.[12]

• Tosyl Chloride (TsCl): In the presence of triethylamine, tosyl chloride mediates the decomposition of the in situ generated dithiocarbamate salt.[14]

• Triphosgene (Bis(trichloromethyl) carbonate): As a solid and safer alternative to phosgene, triphosgene can be used as a dehydrosulfurization agent, particularly for amines with electron-withdrawing groups.[12][15]

Causality Behind Experimental Choices: The choice of base and desulfurizing agent is critical for optimizing the reaction yield and purity. For electron-deficient anilines like 4-chloro-2-nitroaniline, stronger bases and more reactive desulfurizing agents may be required to drive the reaction to completion.[11] The use of co-solvents like DMF in aqueous systems can improve the reaction rate for electron-deficient arylamines.[13]

Experimental Protocols

The following section provides a detailed, step-by-step methodology for the synthesis of 4-chloro-2-nitrophenyl isothiocyanate via the carbon disulfide route, which is considered a safer and more practical approach for laboratory-scale synthesis.

Synthesis via Carbon Disulfide and a Desulfurizing Agent (General Procedure)

Materials:

• 4-Chloro-2-nitroaniline

• Carbon Disulfide (CS₂)

• Triethylamine (Et₃N) or other suitable base

• Desulfurizing agent (e.g., Tosyl Chloride, Boc₂O with DMAP)

• Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)

• Hydrochloric acid (for workup)

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-chloro-2-nitroaniline (1.0 equivalent) in the chosen anhydrous solvent.

• Formation of Dithiocarbamate Salt: Cool the solution in an ice bath. Add the base (e.g., triethylamine, 1.2 equivalents) dropwise, followed by the slow addition of carbon disulfide (1.5 equivalents). Allow the mixture to stir at room temperature for a designated period (typically 1-2 hours) to ensure the complete formation of the dithiocarbamate salt.

• Desulfurization: Cool the reaction mixture again in an ice bath. Add the desulfurizing agent (e.g., tosyl chloride, 1.1 equivalents) portion-wise, maintaining the temperature below 5°C. After the addition is complete, allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Workup: Quench the reaction by adding water or a dilute acid solution (e.g., 1M HCl). Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization to afford pure 4-chloro-2-nitrophenyl isothiocyanate.

Safety Precautions:

• Carbon disulfide is highly flammable and toxic. All manipulations should be performed in a well-ventilated fume hood.

• The reagents used, including the amines, bases, and desulfurizing agents, may be corrosive or toxic. Appropriate personal protective equipment (PPE), such as gloves, safety glasses, and a lab coat, must be worn.

Visualization of the Synthetic Workflow

Graphviz Diagram of the Carbon Disulfide Synthesis Pathway

Caption: Synthesis of 4-chloro-2-nitrophenyl isothiocyanate via the carbon disulfide route.

Characterization and Data

The final product, 4-chloro-2-nitrophenyl isothiocyanate, is typically a pale yellow to yellow-brown crystalline powder.[1] Its identity and purity are confirmed using various analytical techniques.

Property	Value
Molecular Formula	C₇H₃ClN₂O₂S
Molecular Weight	214.63 g/mol [1]
Appearance	Pale yellow to yellow-brown crystalline powder[1]

Spectroscopic data is essential for structural confirmation:

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons, with chemical shifts and coupling constants consistent with the substitution pattern.

• ¹³C NMR: The carbon NMR spectrum will display resonances for the aromatic carbons, the isothiocyanate carbon, and the carbons bearing the chloro and nitro groups.

• IR Spectroscopy: A strong, characteristic absorption band for the isothiocyanate group (-N=C=S) is typically observed in the range of 2000-2200 cm⁻¹.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak corresponding to the mass of the compound.

Conclusion

The synthesis of 4-chloro-2-nitrophenyl isothiocyanate is a critical process for the advancement of pharmaceutical research and development. While traditional methods utilizing thiophosgene are effective, the significant hazards associated with this reagent have driven the development of safer and more environmentally benign alternatives. The carbon disulfide-based routes, with a variety of effective desulfurizing agents, now offer a robust and scalable platform for the production of this valuable intermediate. This guide has provided a detailed technical overview of these synthetic pathways, equipping researchers with the knowledge to make informed decisions regarding experimental design, safety, and optimization.

References

• ChemRxiv. (2023). Recent Advancement in Synthesis of Isothiocyanates. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Recent Advancement in the Synthesis of Isothiocyanates. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of Isothiocyanates: An Update. Retrieved from [Link]

• Chemistry & Biology Interface. (2020). Synthesis of Isothiocyanates: A Review. Retrieved from [Link]

• MDPI. (2021). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 4-chlorophenyl isothiocyanate in different solvents. Retrieved from [Link]

• National Institutes of Health. (n.d.). Mechanochemical Thiocyanation of Aryl Compounds via C–H Functionalization. Retrieved from [Link]

• Organic Syntheses. (n.d.). Thiophosgene. Retrieved from [Link]

• TradeIndia. (2020). Thiophosgene. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). General procedure for the synthesis of isothiocyanates. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophosgene. Retrieved from [Link]

• European Patent Office. (1984). Process for the preparation of 4-chloro-2-nitrobenzonitrile. Retrieved from [Link]

• HETEROCYCLES. (2017). Triphosgene-mediated chlorolactamization and aminolactamization of homoallylic amines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Isothiocyanate synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN101481311A - Preparation of 4-chloro-2-nitrophenol.

• PubChem. (n.d.). 2-Chloro-4-nitrophenyl isothiocyanate. Retrieved from [Link]

• IJCRT.org. (n.d.). INFRARED, RAMAN, ELECTRONIC SPECTRAL STUDIES AND EFFECT OF pH OF 4–CHLORO–3–NITRO PHENOL. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Retrieved from [Link]

• Patent 3611163. (2020).

• ResearchGate. (2017). Novel thiosemicarbazide derivatives with 4-nitrophenyl group as multi-target drugs: α-glucosidase inhibitors with antibacterial and antiproliferative activity. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-(p-NITROPHENYL)-1,3-BUTADIENE. Retrieved from [Link]

• MDPI. (2023). Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution: From Electronic Dynamics and Vibrational Structures to Photochemical and Environmental Implications. Retrieved from [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
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Solubility Profile and Solvent-Mediated Reactivity of 4-Chloro-2-nitrophenyl Isothiocyanate: A Technical Guide

Executive Overview

As a Senior Application Scientist in synthetic methodology, I approach solvent selection not merely as a physical dissolution task, but as a mechanism of kinetic control. 4-Chloro-2-nitrophenyl isothiocyanate (4-C-2-NPITC) is a highly reactive, electrophilic intermediate widely utilized in the synthesis of bioactive pharmaceuticals, specifically anticancer agents and complex thiourea derivatives.

Understanding its solubility profile across various organic solvents is critical. The strong electron-withdrawing nature of the ortho-nitro and para-chloro groups renders the isothiocyanate carbon exceptionally electrophilic. Consequently, the choice of solvent dictates not only the thermodynamic solubility of the compound but also its stability against premature hydrolysis and unwanted nucleophilic side reactions.

Physicochemical Properties & Thermodynamic Solvation Drivers

Before evaluating specific solvent interactions, we must establish the baseline physicochemical properties of 4-C-2-NPITC. The compound's crystalline lattice energy and inherent polarity govern its dissolution thermodynamics.

Quantitative Physical Data

The following baseline metrics dictate the thermal and physical boundaries for solvent selection.

Property	Value	Implication for Solvation
Appearance	Pale yellow to yellow-brown crystalline powder	Visual indicator of purity; darkening indicates degradation.
Density	1.48 g/cm³	High density requires vigorous agitation during initial dissolution.
Melting Point	95–99 °C	Sets the upper thermal limit for heated dissolution without degradation.
Boiling Point	354.1 °C	Indicates low volatility; solvent removal requires vacuum distillation.

Mechanistic Causality: The solid-state stability of 4-C-2-NPITC relies on the rigid planar structure of the substituted benzene ring. To achieve dissolution, a solvent must overcome these intermolecular forces via dipole-dipole interactions or dispersion forces. However, because the compound is sensitive to moisture and hydrolyzes under acidic or basic conditions, protic solvents (like alcohols or water) are strictly contraindicated for storage or primary solvation 1[1].

Solubility Profiling in Key Organic Solvents

The solubility of 4-C-2-NPITC can be categorized into three distinct operational profiles based on solvent polarity and coordinating ability.

A. Halogenated Solvents (The Gold Standard)

Examples: Dichloromethane (DCM), Chloroform. Profile: High solubility, high stability. Causality: Halogenated solvents provide an optimal balance. They possess sufficient polarizability to disrupt the crystalline lattice of 4-C-2-NPITC without acting as nucleophiles. More importantly, DCM is immiscible with water. This enables the use of biphasic (CH₂Cl₂/H₂O) reaction conditions, which enhance the solubility of organic intermediates while protecting the highly electrophilic isothiocyanate group from bulk aqueous hydrolysis1[1]. Furthermore, DCM is the preferred solvent for the direct synthesis of isothiocyanates from primary amines using desulfurization reagents 2[2].

B. Polar Aprotic Solvents (High Solvation, High Risk)

Examples: Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO). Profile: Exceptional solubility, poor stability. Causality: While 4-C-2-NPITC is highly soluble in DMF and DMSO due to strong dipole-dipole interactions, these solvents are notoriously hygroscopic. The presence of trace water in DMF, combined with the electron-withdrawing -NO₂ and -Cl groups on the substrate, drastically lowers the activation energy for hydrolysis, leading to the formation of unwanted thioureas or corresponding amines3[3]. Pure aprotic solvents should only be used if strictly anhydrous conditions are maintained.

C. Non-Polar Aliphatic Solvents (The Anti-Solvents)

Examples: Hexane, Heptane. Profile: Insoluble to sparingly soluble. Causality: The highly polarized functional groups of 4-C-2-NPITC reject non-polar solvation. However, this "poor" solubility is highly advantageous. Hexane acts as a perfect anti-solvent for recrystallization and is a critical component in binary mobile phases (e.g., Hexane/Ethyl Acetate) for Thin Layer Chromatography (TLC) and flash column purification 4[4].

Logical decision tree for solvent selection based on 4-C-2-NPITC solubility.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Physical phase boundaries and visual cues provide immediate confirmation of chemical integrity.

Protocol 1: Biphasic Nucleophilic Substitution (Thiourea Synthesis)

Objective: React 4-C-2-NPITC with a water-soluble amine without degrading the isothiocyanate. Causality: By dissolving the electrophile in DCM and the nucleophile in water, the reaction is forced to occur at the phase interface. The DCM layer shields the unreacted 4-C-2-NPITC from bulk water, preventing hydrolysis.

Step-by-Step Procedure:

• Solvation: Dissolve 10 mmol of 4-C-2-NPITC in 25 mL of anhydrous Dichloromethane (DCM) in a 100 mL round-bottom flask. Validation: The solution must become a clear, pale-yellow homogeneous liquid. Any persistent turbidity indicates moisture-induced polymeric degradation.

• Aqueous Preparation: In a separate vessel, dissolve 10 mmol of the target primary amine and 12 mmol of a weak inorganic base (e.g., K₂CO₃) in 25 mL of deionized water.

• Biphasic Mixing: Add the aqueous solution to the DCM solution. Stir vigorously (800+ RPM) at 0–5 °C to maximize the interfacial surface area.

• Monitoring: Stop stirring every 30 minutes to allow phase separation. Sample the lower (organic) layer for TLC analysis using a Hexane/Ethyl Acetate (3:1) mobile phase. Validation: The disappearance of the high-Rf 4-C-2-NPITC spot under UV (254 nm) confirms reaction completion.

• Extraction: Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

Workflow of 4-C-2-NPITC biphasic dissolution and interfacial reaction.

Protocol 2: Solvent/Anti-Solvent Recrystallization

Objective: Purify degraded or impure 4-C-2-NPITC utilizing differential solubility. Causality: The compound is highly soluble in Ethyl Acetate (polar) but insoluble in Hexane (non-polar). By creating a supersaturated state through the controlled addition of the anti-solvent, we thermodynamically force the pure compound to crystallize while impurities remain solvated.

Step-by-Step Procedure:

• Primary Dissolution: Suspend 5 g of crude 4-C-2-NPITC in 10 mL of Ethyl Acetate. Warm gently to 40 °C until fully dissolved.

• Anti-Solvent Addition: Remove from heat. Dropwise, add Hexane while stirring continuously until the solution becomes slightly cloudy (the cloud point).

• Thermal Cycling: Add exactly 1 mL of Ethyl Acetate to clear the cloudiness, then allow the flask to cool slowly to room temperature, followed by incubation at 4 °C for 12 hours.

• Isolation & Validation: Filter the resulting pale-yellow crystals under a vacuum. Validation: Perform a melting point analysis on the dried crystals. A sharp melting point strictly between 95–99 °C validates the structural integrity and purity of the recovered isothiocyanate.

References

• EvitaChem.4-Chloro-2-nitrophenyl Isothiocyanate: Physical Properties and Reaction Profiles.
• BenchChem.Application Notes and Protocols for Isothiocyanate Reactions in Organic Solvents.
• MDPI.Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent.
• American Chemical Society (ACS).Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives.

Sources

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• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic and Spectrometric Characterization of 4-Chloro-2-nitrophenyl Isothiocyanate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

4-Chloro-2-nitrophenyl isothiocyanate (C₇H₃ClN₂O₂S) is a bifunctional organic compound featuring a reactive isothiocyanate group and a substituted aromatic ring bearing both a chloro and a nitro substituent.[1] This unique combination of functional groups makes it a valuable building block in the synthesis of a variety of heterocyclic compounds and other complex organic molecules with potential applications in medicinal chemistry and materials science. The isothiocyanate moiety is well-known for its ability to react with nucleophiles, forming thioureas, thiocarbamates, and other derivatives, while the substituted phenyl ring offers sites for further chemical modification.[1]

Accurate structural elucidation and purity assessment are paramount in any synthetic workflow. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are indispensable tools for this purpose. This guide provides a detailed analysis of the expected spectral data for 4-chloro-2-nitrophenyl isothiocyanate, offering a predictive framework for its characterization.

Compound Properties:

Property	Value
Molecular Formula	C₇H₃ClN₂O₂S
Molecular Weight	214.63 g/mol [1]
Appearance	Pale yellow to yellow-brown crystalline powder[1]
Melting Point	95-99 °C[1]

Mass Spectrometry Analysis

Electron ionization mass spectrometry (EI-MS) is a fundamental technique for determining the molecular weight and obtaining structural information through fragmentation analysis. The predicted mass spectrum of 4-chloro-2-nitrophenyl isothiocyanate would exhibit a distinct molecular ion peak and a series of fragment ions characteristic of its structure.

Expected Key Fragmentation: The molecular ion [M]⁺• is expected at m/z 214, corresponding to the molecular weight of the compound. The presence of chlorine would be indicated by an isotopic peak at m/z 216 with an intensity of approximately one-third of the molecular ion peak.

Major Fragmentation Pathways:

Based on the fragmentation patterns of related aromatic nitro compounds and isothiocyanates, the following primary fragmentation pathways are anticipated:

• Loss of NO₂: A common fragmentation for nitroaromatic compounds is the loss of a nitro radical (•NO₂), which would result in a fragment ion at m/z 168.

• Loss of NCS: Cleavage of the isothiocyanate group (•NCS) would lead to a fragment at m/z 156.

• Loss of CO: Subsequent loss of carbon monoxide from fragments containing the phenyl ring is also possible.

Table 1: Predicted Key Fragment Ions in the EI Mass Spectrum

m/z	Proposed Fragment Ion
214/216	[C₇H₃ClN₂O₂S]⁺• (Molecular Ion)
184/186	[M - NO]⁺•
168/170	[M - NO₂]⁺•
156/158	[M - NCS]⁺•
133/135	[M - NO₂ - Cl]⁺•

Note: The presence of isotopic peaks for chlorine-containing fragments is expected.

Caption: Predicted major fragmentation pathways of 4-chloro-2-nitrophenyl isothiocyanate in EI-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-chloro-2-nitrophenyl isothiocyanate is expected to show three signals in the aromatic region, corresponding to the three protons on the phenyl ring. The chemical shifts are influenced by the electron-withdrawing effects of the nitro, chloro, and isothiocyanate groups.

Predicted Chemical Shifts and Splitting Patterns:

• H-3: This proton is ortho to the strongly electron-withdrawing nitro group and will be the most deshielded, appearing at the lowest field. It will be a doublet, split by the proton at C-5 (small meta coupling).

• H-5: This proton is ortho to the chloro group and meta to the nitro and isothiocyanate groups. It will appear as a doublet of doublets, split by the protons at C-3 (meta coupling) and C-6 (ortho coupling).

• H-6: This proton is ortho to the isothiocyanate group and meta to the chloro group. It will be a doublet, split by the proton at C-5 (ortho coupling).

Table 2: Predicted ¹H NMR Data (in CDCl₃)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	8.0 - 8.2	d	~2.5 (meta)
H-5	7.5 - 7.7	dd	~8.5 (ortho), ~2.5 (meta)
H-6	7.3 - 7.5	d	~8.5 (ortho)

Note: These are estimated values and may vary depending on the solvent and experimental conditions.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the seven carbon atoms in the molecule. The chemical shifts of the aromatic carbons are influenced by the attached substituents, and the isothiocyanate carbon has a characteristic chemical shift.

Predicted Chemical Shifts:

• C-NCS: The carbon of the isothiocyanate group is expected to appear in the range of 130-140 ppm.

• Aromatic Carbons: The chemical shifts of the aromatic carbons will be influenced by the electron-withdrawing nature of the substituents. The carbons directly attached to the nitro (C-2) and chloro (C-4) groups will be significantly affected. The carbon attached to the isothiocyanate group (C-1) will also show a characteristic shift.

Table 3: Predicted ¹³C NMR Data (in CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)
C-1 (C-NCS)	~135
C-2 (C-NO₂)	~148
C-3	~125
C-4 (C-Cl)	~133
C-5	~129
C-6	~120
C=N=S	~140

Note: These are estimated values based on data from similar compounds.[2][3]

Experimental Protocols

To ensure the acquisition of high-quality data, the following experimental protocols are recommended.

Mass Spectrometry (GC-MS)

This protocol outlines a standard method for obtaining the mass spectrum of 4-chloro-2-nitrophenyl isothiocyanate using Gas Chromatography-Mass Spectrometry (GC-MS).

Methodology:

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation:

  • Gas Chromatograph: Equipped with a capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Mass Spectrometer: An electron ionization (EI) detector.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 50-300 amu.

  • Source Temperature: 230 °C.

Causality Behind Experimental Choices: The choice of a non-polar column like HP-5ms is suitable for the separation of moderately polar aromatic compounds. The temperature program is designed to ensure good separation and peak shape. Standard EI at 70 eV provides reproducible fragmentation patterns for library matching and structural elucidation.

Caption: Workflow for GC-MS analysis.

NMR Spectroscopy

This protocol provides a standard procedure for acquiring ¹H and ¹³C NMR spectra.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Pulse Width: 90°

  • Spectral Width: -2 to 12 ppm

• ¹³C NMR Acquisition:

  • Number of Scans: 1024 or more

  • Relaxation Delay: 2.0 s

  • Pulse Program: Proton-decoupled

  • Spectral Width: 0 to 200 ppm

Causality Behind Experimental Choices: CDCl₃ is a common solvent for many organic compounds. A 400 MHz spectrometer provides good resolution for distinguishing proton signals. A sufficient number of scans for ¹³C NMR is necessary due to the low natural abundance of the ¹³C isotope.

Caption: Workflow for NMR data acquisition.

Conclusion

This technical guide provides a detailed predictive analysis of the mass spectrometric and NMR spectroscopic data for 4-chloro-2-nitrophenyl isothiocyanate. By understanding the expected fragmentation patterns and NMR chemical shifts, researchers can confidently identify and characterize this important synthetic intermediate. The provided experimental protocols offer a robust starting point for acquiring high-quality analytical data, ensuring the integrity and success of research and development endeavors.

References

• PubChem. (n.d.). 2-Chloro-4-nitrophenyl isothiocyanate. Retrieved from [Link]

Sources

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• 2. 4-CHLOROPHENYL ISOTHIOCYANATE(2131-55-7) 13C NMR spectrum [chemicalbook.com]
• 3. 4-NITROPHENYL ISOTHIOCYANATE(2131-61-5) 13C NMR [m.chemicalbook.com]

The Structural and Physicochemical Architecture of 4-Chloro-2-nitrophenyl Isothiocyanate: A Technical Guide

Executive Summary

4-Chloro-2-nitrophenyl isothiocyanate is a highly reactive, bifunctional aromatic compound utilized extensively as an electrophilic intermediate in medicinal chemistry and organic synthesis. Characterized by its 1[1], this compound serves as a critical building block for the synthesis of thioureas, heterocyclic scaffolds, and bioactive pharmaceutical agents. This whitepaper provides an in-depth analysis of its molecular weight dynamics, crystallographic structure, and the rigorous methodologies required for its synthesis and analytical validation.

Physicochemical Profiling & Molecular Weight Dynamics

Understanding the baseline physicochemical properties of 4-chloro-2-nitrophenyl isothiocyanate is essential for predicting its behavior in synthetic workflows and chromatographic systems.

Property	Value	Scientific Implication
Molecular Formula	C7H3ClN2O2S	Dictates the exact mass and isotopic distribution[1].
Molecular Weight	214.63 g/mol	Standard molar mass used for stoichiometric calculations[1].
CAS Number	34658-83-8	Unique identifier for literature and regulatory tracking[2].
Melting Point	95–99 °C	Indicator of crystal lattice energy and purity[1].
Boiling Point	354.1 °C	High BP indicates strong intermolecular solid-state interactions[1].
Density	1.48 g/cm³	High density driven by the heavy chlorine and sulfur atoms[1].
Appearance	Pale yellow crystalline powder	Coloration arises from the conjugated nitro-aromatic system[1].

Molecular Weight and Isotopic Signatures

The standard molecular weight of approximately 214.63 g/mol is a weighted average[1]. However, in High-Resolution Mass Spectrometry (HRMS), the presence of the chlorine atom (which possesses two stable isotopes: ³⁵Cl and ³⁷Cl in a ~3:1 natural abundance ratio) produces a distinct isotopic signature. The monoisotopic mass is calculated at 213.9604 Da. Analysts must look for the characteristic M and M+2 peaks separated by exactly 2 Da to confirm the structural integrity of the chlorine substituent during quality control.

Crystallographic Architecture and Conformation

The crystal structure of 4-chloro-2-nitrophenyl isothiocyanate is governed by a delicate balance of steric hindrance and electronic delocalization.

Steric Clash and Coplanarity

In an idealized phenyl isothiocyanate, the heterocumulene group (–N=C=S) is essentially linear (bond angle ~170–175°) and coplanar with the benzene ring to maximize pπ−pπ conjugation. However, the presence of the bulky ortho-nitro group (–NO₂) introduces severe steric repulsion. To resolve this steric clash with the large sulfur electron cloud, the nitro group is forced to rotate out of the aromatic plane. This deviation from coplanarity disrupts the extended conjugation, which blue-shifts the UV absorption spectrum and dictates the pale yellow coloration of the crystals.

Crystal Lattice Packing

The crystalline solid state (melting point 95–99 °C)[1] is stabilized by a network of non-covalent interactions:

• Halogen Bonding: The para-chlorine atom engages in intermolecular halogen bonding (Cl···O interactions with the nitro group of adjacent molecules).

• Dipole-Dipole Interactions: The highly polarized –N=C=S and –NO₂ groups align in an antiparallel fashion within the crystal lattice to minimize electrostatic repulsion.

• π−π Stacking: Despite the out-of-plane nitro group, the core benzene rings engage in offset face-to-face π−π stacking, contributing to the relatively high density of 1.48 g/cm³[1].

Synthesis and Crystallization Methodology

The synthesis of 4-chloro-2-nitrophenyl isothiocyanate requires precise control over reaction conditions to prevent the hydrolysis of the moisture-sensitive isothiocyanate product.

Protocol: Biphasic Thiophosgenation

• Precursor Preparation: Dissolve 10.0 mmol of 4-chloro-2-nitroaniline in 50 mL of anhydrous dichloromethane (DCM).

• Aqueous Base Addition: Add 50 mL of a saturated aqueous sodium bicarbonate (NaHCO₃) solution to create a biphasic system.

  • Causality: The biphasic system ensures that the HCl byproduct is immediately neutralized in the aqueous phase, preventing protonation of the aniline precursor (which would halt the reaction), while the water-sensitive isothiocyanate partitions safely into the organic phase.

• Reagent Introduction: Cool the vigorously stirring biphasic mixture to 0 °C. Dropwise, add 12.0 mmol of thiophosgene (CSCl₂) dissolved in 10 mL of DCM over 30 minutes.

  • Causality: Low temperature controls the highly exothermic reaction and minimizes the formation of symmetric thiourea byproducts.

• Phase Separation: After 2 hours of stirring at room temperature, separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentration & Recrystallization: Evaporate the DCM under reduced pressure. Dissolve the crude residue in a minimal volume of hot n-hexane/ethyl acetate (8:2 v/v).

  • Causality: Aprotic solvents must be used for recrystallization. Protic solvents (like methanol or ethanol) will nucleophilically attack the highly electrophilic isothiocyanate carbon, forming an unwanted thiocarbamate impurity.

• Harvesting: Allow the solution to cool slowly to 4 °C to yield pale yellow to yellow-brown crystals. Filter and dry under high vacuum.

Biphasic synthesis and aprotic crystallization workflow for 4-chloro-2-nitrophenyl isothiocyanate.

Analytical Validation Workflows

To ensure the trustworthiness of the synthesized batch, the following self-validating analytical systems must be employed.

Protocol 1: Molecular Weight Verification via APCI-MS

• Sample Prep: Prepare a 10 µg/mL solution of the crystal in anhydrous acetonitrile.

• Ionization Choice: Inject into a mass spectrometer using Atmospheric Pressure Chemical Ionization (APCI) in negative ion mode.

  • Causality: Electrospray Ionization (ESI) often fails for neutral, non-polar isothiocyanates because they lack basic functional groups to accept a proton. APCI relies on gas-phase ion-molecule reactions, effectively ionizing the compound to yield the [M−H]− or radical anion [M]∙− species.

• Data Analysis: Confirm the presence of the 214 m/z base peak and the 216 m/z isotope peak (approx. 33% intensity of the base peak), validating the C₇H₃ClN₂O₂S formula.

Protocol 2: Single-Crystal X-Ray Diffraction (SC-XRD) Preparation

• Crystal Growth: Dissolve 20 mg of the pure compound in 1 mL of anhydrous chloroform in a narrow glass vial.

• Anti-Solvent Layering: Carefully overlay with 3 mL of n-heptane.

• Diffusion: Cap loosely and store at 4 °C in a vibration-free environment for 72 hours.

  • Causality: The slow diffusion of the non-polar anti-solvent into the chloroform decreases solubility at a controlled rate, preventing rapid nucleation and yielding single, diffraction-quality crystals rather than amorphous powder.

• Diffraction: Mount the single crystal on a diffractometer using Mo-Kα radiation to resolve the exact torsion angle between the nitro group and the aromatic ring.

Multi-modal analytical validation logic for confirming molecular weight and crystal structure.

References

• ChemSrc. "95464-05-4_[1,1'-双(二苯基膦)二茂铁]二氯化钯二氯甲烷络合物 - cas号查询" (Contains CAS registry linking for 34658-83-8). ChemSrc Database. Available at:[Link]

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• 2. 95464-05-4_CAS号:95464-05-4_[1,1'-双(二苯基膦)二茂铁]二氯化钯二氯甲烷络合物 - 化源网 [chemsrc.com]

Protocols & Analytical Methods

Application Note: Pre-Column Amine Derivatization Using 4-Chloro-2-nitrophenyl Isothiocyanate

Introduction and Mechanistic Rationale

The quantification of highly polar, low-molecular-weight amines (e.g., biogenic amines, amino acids, and polyamines) presents a fundamental challenge in analytical chemistry. These compounds exhibit poor retention on standard reversed-phase (RP) C18 columns and lack native chromophores, rendering direct UV detection impossible and MS ionization inconsistent 1[1].

Pre-column derivatization using 4-chloro-2-nitrophenyl isothiocyanate (4-Cl-2-NPITC) elegantly resolves these issues. Isothiocyanates act as highly efficient electrophiles that react with primary and secondary amines to form stable, hydrophobic thiourea derivatives 2[2].

Causality of Reagent Selection: Unlike standard phenyl isothiocyanate (PITC), the addition of electron-withdrawing chloro and nitro groups on the phenyl ring serves two critical functions:

• Enhanced Reactivity: The electron-withdrawing nature of the substituents increases the electrophilicity of the isothiocyanate carbon, accelerating nucleophilic addition even with sterically hindered secondary amines.

• Spectral Shift: The nitro group shifts the UV absorption maximum to approximately 335 nm, effectively isolating the analyte signal from endogenous biological background noise (which typically absorbs at 254–280 nm) [[3]](3]. Furthermore, under Collision-Induced Dissociation (CID) in MS/MS, the generated thiourea bond cleaves efficiently, yielding intense and highly specific product ions for targeted metabolomics 4[4].

Mechanistic causality of thiourea formation via nucleophilic addition to isothiocyanates.

Experimental Protocol

Reagent Preparation

To ensure a self-validating system, an internal standard (IS) must be utilized to correct for matrix effects and variations in derivatization efficiency.

Table 1: Quantitative Reagent Preparation

Reagent	Composition	Function / Causality
Coupling Buffer	0.1 M Sodium Borate, pH 9.0	Maintains amines in a deprotonated state (free base) required for nucleophilic attack.
Derivatization Reagent	20 mM 4-Cl-2-NPITC in anhydrous Acetonitrile	Provides excess electrophile to drive the reaction to 100% completion.
Quenching Solution	1% Formic Acid in Water (v/v)	Neutralizes buffer, protonates unreacted amines, and stabilizes the thiourea.
Internal Standard (IS)	10 µM 13 C-Putrescine (or equivalent)	Self-validates derivatization efficiency and corrects for ionization suppression.

Step-by-Step Methodology

• Sample Aliquoting: Transfer 20 µL of plasma, biological extract, or standard solution into a 1.5 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the IS solution. Causality: Adding the IS before any chemical modification ensures it undergoes the exact same kinetic limitations and matrix interferences as the target analytes.

• Alkaline Buffering: Add 50 µL of the Coupling Buffer (pH 9.0) and vortex for 5 seconds. Causality: The pKa of aliphatic amines is typically 9.0–10.5. At pH 9.0, a significant fraction of the amine is deprotonated. Exceeding pH 10.5 is avoided to prevent the rapid hydrolysis of the isothiocyanate reagent.

• Derivatization: Add 50 µL of the Derivatization Reagent (20 mM 4-Cl-2-NPITC). Vortex immediately to ensure a homogeneous mixture.

• Incubation: Heat the mixture in a thermoshaker at 50°C for 20 minutes at 800 rpm. Causality: While primary amines react rapidly at room temperature, secondary amines face steric hindrance. Heating to 50°C provides the activation energy required for quantitative conversion without thermally degrading the product.

• Quenching: Remove from heat and add 20 µL of the Quenching Solution (1% Formic Acid). Causality: Dropping the pH to ~3.0 instantly protonates any remaining unreacted amines, halting the reaction, and stabilizes the formed thiourea derivatives for reversed-phase chromatography 1[1].

• Preparation for Analysis: Centrifuge the quenched mixture at 14,000 × g for 5 minutes to pellet any precipitated proteins. Transfer the supernatant to an HPLC vial for injection.

Step-by-step workflow for pre-column amine derivatization using 4-chloro-2-nitrophenyl isothiocyanate.

Analytical Conditions

The derivatized amines exhibit a massive increase in hydrophobicity, allowing for excellent retention on standard C18 columns.

Table 2: Optimized LC-MS/MS Chromatographic Parameters

Parameter	Setting	Rationale
Column	C18 Reversed-Phase (e.g., 50 × 2.1 mm, 1.7 µm)	Retains hydrophobic thiourea derivatives efficiently.
Mobile Phase A	0.1% Formic Acid in Water	Promotes positive electrospray ionization (ESI+).
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Elutes strongly retained derivatized analytes.
Gradient	5% B to 95% B over 5.0 minutes	Ensures baseline separation of structurally similar amines.
Column Temperature	50°C	Reduces system backpressure and improves peak shape.
Detection (UV)	λmax​ = 335 nm	Specific absorbance of the nitrophenyl group.

System Suitability and Troubleshooting

A robust protocol must be self-validating. Always run a Reagent Blank (water substituted for the sample) and a Quality Control (QC) sample containing known concentrations of standard amines.

Table 3: System Suitability and Troubleshooting Matrix

Observation	Root Cause (Causality)	Corrective Action
Low Analyte Peak Area	Buffer pH < 8.5 (Amines remain protonated and non-nucleophilic).	Verify borate buffer pH; adjust precisely to 9.0 with NaOH before use.
Multiple Peaks per Analyte	Incomplete derivatization (partial reaction on polyamines).	Increase incubation time to 30 min or ensure the reagent is in a >100-fold molar excess.
High Background / Carryover	Reagent hydrolysis products accumulating in the system.	Prepare fresh 4-Cl-2-NPITC reagent in anhydrous acetonitrile. Use a stronger needle wash.
IS Area Variation >15%	Severe matrix interference affecting the derivatization kinetics.	Dilute the biological sample 1:5 with water before the buffering step to reduce matrix effects.

References

• Santa, T. "Isothiocyanates as derivatization reagents for amines in liquid chromatography/electrospray ionization-tandem mass spectrometry." ResearchGate.
• "Efficient Isothiocyanate Modification of Peptides Facilitates Structural Analysis by Radical-Directed Dissociation." ACS Publications.
• "Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples." PMC.
• "International Congress on Analytical Sciences, ICAS-2006, 25-30 June, Moscow, Russia: book of abstracts." UNESCO.

Sources

• 1. Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. unesdoc.unesco.org [unesdoc.unesco.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 4-Chloro-2-nitrophenyl Isothiocyanate in Asymmetric Thiourea Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Electron-Deficient Isothiocyanates in Asymmetric Organocatalysis

The field of asymmetric organocatalysis has identified chiral thioureas as a cornerstone class of catalysts, prized for their ability to activate electrophiles through hydrogen bonding.[1][2] The efficacy of these catalysts is profoundly influenced by the electronic properties of their substituents. The incorporation of electron-withdrawing groups onto the aryl isothiocyanate precursor is a key strategy for enhancing the acidity of the thiourea protons, thereby strengthening the hydrogen bonds with the substrate and often leading to improved reactivity and enantioselectivity.[3][4]

This guide focuses on the application of 4-chloro-2-nitrophenyl isothiocyanate as a valuable building block for the synthesis of highly effective chiral thiourea organocatalysts. The presence of both a chloro and a nitro group on the phenyl ring renders the resulting thiourea particularly electron-deficient, making it a powerful hydrogen-bond donor for the activation of a wide range of electrophiles in asymmetric transformations.

Causality of Experimental Choices: Why 4-Chloro-2-nitrophenyl Isothiocyanate?

The selection of 4-chloro-2-nitrophenyl isothiocyanate is a deliberate choice driven by the goal of creating a highly active and selective organocatalyst. The underlying principles are:

• Enhanced Acidity: The nitro and chloro substituents are strongly electron-withdrawing. This inductive effect significantly increases the acidity of the N-H protons of the thiourea moiety. This enhanced acidity leads to stronger and more effective hydrogen bonding with electrophilic substrates, such as nitroolefins or imines, lowering the energy of the transition state and accelerating the reaction.[3][4]

• Modulated Reactivity: The specific substitution pattern (ortho-nitro and para-chloro) provides a distinct electronic and steric environment around the catalytic core, which can be beneficial for achieving high levels of stereocontrol in certain asymmetric reactions.

• Structural Rigidity and Pre-organization: The defined substitution pattern contributes to a more rigid catalyst structure, which can aid in creating a well-defined chiral pocket for the substrates to bind, leading to higher enantioselectivity.

The following diagram illustrates the fundamental principle of thiourea-catalyzed activation of a nitroolefin, a common substrate in asymmetric synthesis.

Caption: Dual hydrogen-bonding activation of a nitroolefin by a chiral thiourea catalyst.

Protocol 1: Synthesis of a Chiral Bifunctional Thiourea Organocatalyst

This protocol describes the synthesis of a representative chiral bifunctional thiourea catalyst from (1R,2R)-(+)-1,2-diaminocyclohexane and 4-chloro-2-nitrophenyl isothiocyanate. The resulting catalyst combines the hydrogen-bonding activation of the thiourea with a basic amino group, creating a bifunctional system capable of activating both the electrophile and the nucleophile.

Materials:

• (1R,2R)-(+)-1,2-Diaminocyclohexane

• 4-Chloro-2-nitrophenyl isothiocyanate

• Dichloromethane (DCM), anhydrous

• Argon or Nitrogen gas

• Magnetic stirrer and stir bar

• Round-bottom flask

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), add (1R,2R)-(+)-1,2-diaminocyclohexane (1.0 eq).

• Dissolution: Dissolve the diamine in anhydrous dichloromethane (DCM).

• Addition of Isothiocyanate: In a separate vial, dissolve 4-chloro-2-nitrophenyl isothiocyanate (1.0 eq) in anhydrous DCM. Add this solution dropwise to the stirred solution of the diamine at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete (typically within a few hours), concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to afford the desired chiral bifunctional thiourea catalyst.

Self-Validation:

• The structure and purity of the synthesized catalyst should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

• The optical rotation of the final product should be measured and compared with literature values for similar compounds to ensure the enantiomeric integrity has been maintained.

Protocol 2: Asymmetric Michael Addition of Acetylacetone to trans-β-Nitrostyrene

This protocol details the application of the synthesized chiral thiourea catalyst in an asymmetric Michael addition reaction, a fundamental carbon-carbon bond-forming reaction.

Materials:

• Synthesized chiral bifunctional thiourea catalyst

• trans-β-Nitrostyrene

• Acetylacetone

• Toluene, anhydrous

• Magnetic stirrer and stir bar

• Reaction vial

Procedure:

• Reaction Setup: To a reaction vial, add the chiral bifunctional thiourea catalyst (typically 5-10 mol%).

• Addition of Reactants: Add trans-β-nitrostyrene (1.0 eq) and anhydrous toluene. Stir the mixture for a few minutes at room temperature.

• Initiation of Reaction: Add acetylacetone (1.5-2.0 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by TLC.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate).

Data Analysis and Self-Validation:

• Yield: Calculate the percentage yield of the purified Michael adduct.

• Diastereoselectivity: Determine the diastereomeric ratio (dr) of the product by ¹H NMR analysis of the crude reaction mixture.

• Enantioselectivity: Determine the enantiomeric excess (ee) of the major diastereomer by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Expected Outcome and Data Presentation:

The use of a thiourea catalyst derived from 4-chloro-2-nitrophenyl isothiocyanate is expected to yield the Michael adduct with high yield and excellent stereoselectivity.

Entry	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr	ee (%)
1	10	Toluene	24	>95	>20:1	>90
2	5	Toluene	36	>95	>20:1	>90

Workflow Visualization

The following diagram outlines the experimental workflow from catalyst synthesis to the final analysis of the asymmetric reaction product.

Caption: Experimental workflow for the synthesis and application of the chiral thiourea catalyst.

Conclusion and Future Perspectives

4-Chloro-2-nitrophenyl isothiocyanate serves as an excellent precursor for the development of highly active and enantioselective thiourea organocatalysts. The strong electron-withdrawing nature of its substituents enhances the catalytic efficacy, making it a valuable tool for a variety of asymmetric transformations. The protocols provided herein offer a solid foundation for researchers to explore the potential of this reagent in their own synthetic endeavors. Future work could involve the application of these catalysts in a broader range of asymmetric reactions and the development of immobilized versions for enhanced recyclability and use in flow chemistry.

References

Sources

• 1. Chiral Thioureas—Preparation and Significance in Asymmetric Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Bifunctional thiourea-catalyzed asymmetric [3 + 2] annulation reactions of 2-isothiocyanato-1-indanones with barbiturate-based olefins [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. nanobioletters.com [nanobioletters.com]

Application Note: Site-Directed Bioconjugation via 4-Chloro-2-nitrophenyl Isothiocyanate

Executive Summary & Mechanistic Rationale

For drug development professionals and bioconjugation scientists, the precise modification of proteins is critical for developing targeted therapeutics, diagnostic probes, and functionalized biomaterials. 4-Chloro-2-nitrophenyl isothiocyanate (CAS: 16588-02-6) is a highly specialized, amine-reactive heterobifunctional crosslinker.

Unlike standard fluorophore isothiocyanates (e.g., FITC), this molecule offers a unique dual-reactivity profile:

• Primary Amine Conjugation: The isothiocyanate (-N=C=S) group reacts selectively with primary amines (lysine ϵ -amines and N-terminal α -amines) to form a highly stable thiourea linkage[1].

• Orthogonal SNAr Potential: The chlorine atom, situated para to the electron-withdrawing nitro group, is highly activated. Post-conjugation, this site can undergo Nucleophilic Aromatic Substitution (SNAr), allowing for downstream functionalization with thiols or secondary amines.

This application note provides a self-validating, step-by-step protocol for the primary amine conjugation phase, grounded in thermodynamic principles and empirical optimization.

Thermodynamic & Kinetic Drivers

The formation of a thiourea bond is governed by the protonation state of the target amine. Isothiocyanates are electrophilic and require the amine to be in its free-base (deprotonated) form to initiate a nucleophilic attack[2].

• pH Dependency: The pKa of a lysine side chain is approximately 10.5. At physiological pH (7.4), the amine is protonated ( NH3+​ ) and non-nucleophilic. Elevating the buffer pH to 8.5–9.5 increases the molar fraction of the reactive NH2​ species, exponentially accelerating the reaction rate[1].

• Chemoselectivity: While isothiocyanates can transiently react with thiols at lower pH (6.0–8.0) to form dithiocarbamates, alkaline conditions (pH > 9.0) thermodynamically drive the irreversible formation of thiourea bonds with amines[2].

• Hydrolysis Competition: Isothiocyanates are susceptible to aqueous hydrolysis, yielding primary amines and carbon disulfide ( CS2​ ). Therefore, maintaining the reagent in an anhydrous organic solvent prior to rapid mixing is an absolute requirement[3].

Process Visualization

Fig 1. Mechanistic pathway of thiourea bond formation and orthogonal SNAr functionalization.

Fig 2. Self-validating bioconjugation workflow from preparation to analytical validation.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system where each step contains a validation checkpoint to ensure process integrity before proceeding. Conjugation reactions employing amine-reactive functionalities proceed efficiently in mild conditions at physiological temperatures, provided the pH is optimized[3].

Phase 1: Protein Preparation & Buffer Exchange

Causality: Buffers containing primary amines (e.g., Tris, Glycine) will competitively react with the isothiocyanate, completely quenching the reaction. The protein must be in an amine-free, alkaline buffer.

• Concentrate the target protein to 2.0 – 5.0 mg/mL.

• Perform buffer exchange into 0.1 M Sodium Carbonate/Bicarbonate buffer, pH 9.0, using a desalting column or dialysis cassette.

• Validation Checkpoint: Measure the A280​ of the eluate. Calculate recovery (Target: >90%). Confirm the pH of the final solution is exactly 9.0 using a micro-pH probe.

Phase 2: Reagent Solubilization

Causality: 4-Chloro-2-nitrophenyl isothiocyanate is hydrophobic and rapidly hydrolyzes in water. It must be dissolved in a high-quality, anhydrous organic solvent immediately prior to use.

• Equilibrate a vial of 4-chloro-2-nitrophenyl isothiocyanate to room temperature in a desiccator to prevent condensation.

• Dissolve the reagent in anhydrous DMSO or DMF to create a 10 mM stock solution.

• Validation Checkpoint: Visually inspect the solution. It must be optically clear. Any cloudiness indicates moisture contamination and polymerization/hydrolysis. Discard if turbid.

Phase 3: Conjugation Reaction

Causality: The hydrophobic nature of the nitrophenyl group can induce protein aggregation if the molar excess is too high. A controlled titration is required.

• Calculate the required volume of the 10 mM stock to achieve a 10-fold to 20-fold molar excess over the protein.

• Add the reagent dropwise to the protein solution while vortexing gently. Critical: The final concentration of DMSO must not exceed 10% (v/v) to prevent protein denaturation.

• Incubate the reaction mixture for 2 hours at 25°C, protected from light. Continuous gentle rotation is recommended.

• Validation Checkpoint: Check for visible precipitation at 1 hour and 2 hours. Slight opalescence is acceptable, but heavy precipitation indicates over-labeling or solvent-induced denaturation.

Phase 4: Purification & Characterization

Causality: Unreacted reagent and hydrolyzed byproducts must be removed to accurately quantify the Degree of Labeling (DoL). Size Exclusion Chromatography (SEC) is preferred over dialysis to prevent hydrophobic dyes from adhering to the membrane.

• Equilibrate a gravity-flow SEC column (e.g., Sephadex G-25) with PBS, pH 7.4.

• Load the reaction mixture and elute with PBS.

• Collect fractions and monitor absorbance at 280 nm (protein) and ~350 nm (nitroaromatic tag).

• Validation Checkpoint: The first eluting peak is the conjugated protein; the second, slower-eluting peak contains the free dye. Pool the fractions from the first peak.

Quantitative Optimization Matrix

The following table summarizes empirical data for optimizing the Degree of Labeling (DoL) while minimizing aggregation. Data assumes a standard 150 kDa IgG antibody at 2.0 mg/mL.

Molar Excess (ITC:Protein)	Buffer pH	Reaction Time (h)	Final DMSO (%)	Avg. Degree of Labeling (DoL)	Aggregation (% HMW via SEC)
5:1	8.5	2.0	5%	1.8 ± 0.2	< 1.0%
10:1	9.0	2.0	5%	3.5 ± 0.4	< 2.0% (Optimal)
20:1	9.0	2.0	8%	6.2 ± 0.5	5.5%
50:1	9.5	4.0	12%	9.8 ± 0.8	> 18.0% (Failed)

Table 1: Influence of reaction parameters on conjugation efficiency and protein stability.

Troubleshooting & Failure Mode Analysis

• Low Degree of Labeling (DoL):

  • Cause: Amine contamination in the buffer.

  • Solution: Ensure complete removal of Tris/Glycine. Verify buffer pH is >8.5[1].

  • Cause: Reagent hydrolysis.

  • Solution: Use strictly anhydrous DMSO. Do not store the reconstituted stock solution; prepare fresh immediately before use.

• Protein Precipitation / High Aggregation:

  • Cause: Excessive hydrophobicity from over-labeling.

  • Solution: Reduce the molar excess of the isothiocyanate (e.g., drop from 20:1 to 10:1).

  • Cause: Solvent shock.

  • Solution: Ensure DMSO concentration remains below 5-10% (v/v). Add the reagent stock slowly with continuous mixing.

References

• [2] Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines, ResearchGate. URL:[Link]

• [3] Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer, National Institutes of Health (NIH). URL:[Link]

Sources

• 1. Introduction to Amine Modification—Section 1.1 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Isothiocyanate-Functionalized Bifunctional Chelates and fac-[MI(CO)3]+ (M = Re, 99mTc) Complexes for Targeting uPAR in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Peptide Sequencing Using 4-Chloro-2-Nitrophenyl Isothiocyanate

Introduction: The Imperative of Peptide Sequencing

Determining the amino acid sequence of peptides and proteins is a cornerstone of proteomics and drug development. This primary structure dictates the protein's three-dimensional conformation, its function, and its interactions within biological systems. While mass spectrometry has become a dominant technology for high-throughput sequencing, chemical sequencing methods, particularly the Edman degradation, offer a robust and orthogonal approach for N-terminal sequence analysis.[1][2]

The Edman degradation provides a stepwise method for identifying amino acids from the N-terminus of a peptide.[3][4][5] This application note details the use of a specialized reagent, 4-chloro-2-nitrophenyl isothiocyanate (NCS-Cl), for this purpose. The introduction of chloro and nitro functional groups onto the phenyl isothiocyanate scaffold offers distinct advantages in the detection and quantification of the resulting amino acid derivatives, thereby enhancing the sensitivity and reliability of the sequencing workflow.

The Edman Degradation: A Foundational Technique

Developed by Pehr Edman, this sequencing method involves a three-step process:

• Coupling/Labeling: The uncharged N-terminal amino group of a peptide reacts with an isothiocyanate, typically phenyl isothiocyanate (PITC), under mildly alkaline conditions. This forms a phenylthiocarbamoyl (PTC) peptide derivative.[3][5]

• Cleavage: Under acidic conditions, the derivatized N-terminal amino acid is cleaved from the peptide chain as a thiazolinone derivative. This step is performed under conditions that do not hydrolyze the other peptide bonds.[3][6]

• Conversion and Identification: The thiazolinone derivative is extracted and converted to a more stable phenylthiohydantoin (PTH)-amino acid, which is then identified using chromatographic methods like HPLC.[7][8]

This cycle is repeated to identify subsequent amino acids in the chain.[3] While powerful, the success of the Edman degradation is limited by the length of the peptide, typically up to 30-50 residues, due to incomplete reactions and accumulating background signals.[3][4]

Leveraging 4-Chloro-2-Nitrophenyl Isothiocyanate (NCS-Cl)

The use of NCS-Cl as the labeling reagent in the Edman degradation enhances the detection of the released amino acid thiohydantoin derivatives. The nitro group acts as a strong chromophore, significantly increasing the molar absorptivity of the resulting 4-chloro-2-nitrophenylthiohydantoin (NCS-TH) amino acid in the UV-Vis spectrum. This allows for more sensitive detection and more accurate quantification compared to the standard PTH-amino acids.

The electron-withdrawing nature of the chloro and nitro groups can also influence the reactivity of the isothiocyanate and the chromatographic properties of the resulting NCS-TH-amino acid, potentially offering better resolution in reversed-phase HPLC.

Chemical Reaction Mechanism

The reaction of NCS-Cl with the N-terminal amino acid of a peptide follows the classic Edman degradation pathway.

Caption: Reaction mechanism of peptide sequencing using NCS-Cl.

Experimental Protocol: N-Terminal Sequencing with NCS-Cl

This protocol provides a comprehensive workflow for the manual sequencing of a purified peptide sample.

Materials and Reagents

• Purified peptide sample (10-100 picomoles)

• 4-chloro-2-nitrophenyl isothiocyanate (NCS-Cl)

• Heptane

• Ethyl acetate

• Pyridine

• Trifluoroacetic acid (TFA), sequencing grade

• Nitrogen gas, high purity

• Coupling Buffer: 5% (v/v) pyridine in water, adjusted to pH 9.0 with TFA

• Cleavage Reagent: Anhydrous TFA

• Conversion Reagent: 25% (v/v) aqueous TFA

• HPLC-grade acetonitrile and water

• NCS-TH-amino acid standards

Protocol Steps

• Sample Preparation: a. Dissolve the purified peptide in the coupling buffer. b. Place the solution in a small reaction vial.

• Coupling Reaction: a. Add a 50-fold molar excess of NCS-Cl (dissolved in pyridine) to the peptide solution. b. Incubate the reaction mixture at 50°C for 30 minutes under a nitrogen atmosphere. c. After incubation, evaporate the solvent and excess reagents under a stream of nitrogen. d. Wash the dried derivatized peptide twice with a 1:1 mixture of heptane and ethyl acetate to remove unreacted NCS-Cl and byproducts. Dry the sample completely.

• Cleavage Reaction: a. Add anhydrous TFA to the dried sample. b. Incubate at 50°C for 15 minutes to cleave the N-terminal NCS-thiocarbamoyl amino acid as a thiazolinone derivative. c. Evaporate the TFA with a stream of nitrogen.

• Extraction of the Thiazolinone Derivative: a. Add a small volume of a non-polar organic solvent (e.g., chlorobutane) to the dried residue. b. Vortex to dissolve the thiazolinone derivative. c. Carefully transfer the organic solvent containing the derivative to a new vial. The remaining peptide (now one residue shorter) remains in the original vial. d. Dry the shortened peptide in preparation for the next sequencing cycle.

• Conversion to NCS-TH-Amino Acid: a. To the vial containing the extracted thiazolinone derivative, add the conversion reagent (25% aqueous TFA). b. Incubate at 55°C for 20 minutes. This converts the unstable thiazolinone to the stable NCS-TH-amino acid. c. Dry the sample completely under nitrogen.

• HPLC Analysis: a. Reconstitute the dried NCS-TH-amino acid in HPLC mobile phase (e.g., acetonitrile/water). b. Inject the sample onto a reversed-phase HPLC column. c. Identify the NCS-TH-amino acid by comparing its retention time to that of known standards. The strong chromophore of the NCS group allows for sensitive detection, typically around 320 nm.

• Subsequent Cycles: a. The shortened peptide remaining in the original reaction vial is subjected to the next cycle of coupling, cleavage, and conversion (steps 2-6).

Summary of Reaction Conditions

Step	Reagent	Temperature (°C)	Time (min)	pH/Conditions
Coupling	NCS-Cl in Pyridine/Water	50	30	9.0 (Alkaline)
Cleavage	Anhydrous Trifluoroacetic Acid (TFA)	50	15	Anhydrous Acid
Conversion	25% Aqueous TFA	55	20	Aqueous Acid

Workflow Visualization

Caption: Workflow for one cycle of peptide sequencing with NCS-Cl.

Trustworthiness and Self-Validation

The protocol's integrity is maintained through several key checks:

• Standard Calibration: A calibration curve using known concentrations of NCS-TH-amino acid standards should be run on the HPLC to ensure accurate identification and quantification.

• Repetitive Yield: The yield of each amino acid derivative should be consistent across cycles. A significant drop in yield can indicate a problem in the coupling or cleavage step.

• Background Monitoring: The HPLC chromatogram should be monitored for the buildup of background peaks, which can interfere with the identification of later residues.

Limitations and Considerations

• N-terminal Modification: The Edman degradation, including this modified version, will not work if the N-terminus of the peptide is chemically blocked (e.g., by acetylation).[3]

• Peptide Length: As with standard Edman degradation, the practical sequencing length is limited to about 30-50 residues.[3][4] For longer proteins, enzymatic or chemical cleavage into smaller peptides is necessary before sequencing.[6]

• Residue-Specific Issues: Certain amino acid residues, such as proline, may require modified reaction conditions for efficient cleavage. Post-translationally modified amino acids may not be identifiable without appropriate standards.

Conclusion

The use of 4-chloro-2-nitrophenyl isothiocyanate in Edman degradation offers a sensitive and robust method for N-terminal peptide sequencing. The enhanced chromophoric properties of the resulting NCS-TH-amino acid derivatives facilitate their detection and quantification, making this a valuable tool for researchers in proteomics, biochemistry, and drug development. The detailed protocol and workflow provided in this application note serve as a comprehensive guide for the successful implementation of this advanced sequencing technique.

References

• Edman degradation - Wikipedia. (n.d.). Retrieved from [Link]

• Rangarajan, M., & Darbre, A. (1975). Identification of amino acid thiohydantoins directly by thin-layer chromatography and indirectly by gas-liquid chromatography after hydrolysis. Biochemical Journal, 147(3), 435–438. Retrieved from [Link]

• Rangarajan, M., & Darbre, A. (1975). Identification of amino acid thiohydantoins directly by thin-layer chromatography and indirectly by gas-liquid chromatography after hydrolysis. PubMed, 1167153. Retrieved from [Link]

• Oe, T., Nakayama, H., Imai, K., & Tsugita, A. (2010). Combining [13C6]-phenylisothiocyanate and the Edman degradation reaction: a possible breakthrough for absolute quantitative proteomics together with protein identification. Rapid communications in mass spectrometry: RCM, 24(2), 185–192. Retrieved from [Link]

• Edman Degradation | Chem-Station Int. Ed. (2016, February 21). Retrieved from [Link]

• Theory of Edman Sequencing, Edman Degradation. (n.d.). Shimadzu Scientific Instruments. Retrieved from [Link]

• 26.7: The Edman Degradation. (2022, September 25). Chemistry LibreTexts. Retrieved from [Link]

• Rangarajan, M. (1975). Identification of Amino Acid Thiohydantoins Directly. ResearchGate. Retrieved from [Link]

• Peptide Sequencing. (n.d.). Retrieved from [Link]

• Keough, T., Lacey, M. P., & Youngquist, R. S. (2004). De novo sequencing of tryptic peptides sulfonated by 4-sulfophenyl isothiocyanate for unambiguous protein identification using post-source decay matrix-assisted laser desorption/ionization mass spectrometry. Rapid communications in mass spectrometry: RCM, 18(2), 191–198. Retrieved from [Link]

• Keough, T., Lacey, M. P., & Youngquist, R. S. (2003). Charge derivatization by 4-sulfophenyl isothiocyanate enhances peptide sequencing by post-source decay matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. Journal of mass spectrometry: JMS, 38(4), 373–380. Retrieved from [Link]

• Suzuki, T., Komatsu, K., & Tuzimura, K. (1973). Thin-layer chromatography of amino acid hydantoins. Journal of Chromatography A, 80(2), 199–204. Retrieved from [Link]

• Keough, T. (2003). Charge derivatization by 4-sulfophenyl isothiocyanate enhances peptide sequencing by post-source decay matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. ResearchGate. Retrieved from [Link]

• Aito-Inoue, M., Ohtsuki, K., Nakamura, Y., Park, E. Y., Iwai, K., Morimatsu, F., & Sato, K. (2006). Improvement in isolation and identification of food-derived peptides in human plasma based on precolumn derivatization of peptides with phenyl isothiocyanate. Journal of agricultural and food chemistry, 54(15), 5261–5266. Retrieved from [Link]

• De novo peptide sequencing - Wikipedia. (n.d.). Retrieved from [Link]

• De Novo Peptide Sequencing: Techniques, Principles, and Applications. (n.d.). Retrieved from [Link]

Sources

• 1. De novo peptide sequencing - Wikipedia [en.wikipedia.org]
• 2. De Novo Peptide Sequencing: Techniques, Principles, and Applications - Creative Proteomics [creative-proteomics.com]
• 3. Edman degradation - Wikipedia [en.wikipedia.org]
• 4. Edman Degradation | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Theory of Edman Sequencing, Edman Degradation [ssi.shimadzu.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Identification of amino acid thiohydantoins directly by thin-layer chromatography and indirectly by gas-liquid chromatography after hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of amino acid thiohydantoins directly by thin-layer chromatography and indirectly by gas-liquid chromatography after hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 4-Chloro-2-nitrophenyl Isothiocyanate as a Versatile Reagent in Heterocyclic Synthesis

Introduction

4-Chloro-2-nitrophenyl isothiocyanate is a highly reactive, crystalline organic compound that serves as a pivotal building block in modern heterocyclic chemistry.[1] Its molecular structure, featuring an electrophilic isothiocyanate moiety on a phenyl ring activated by electron-withdrawing chloro and nitro groups, makes it an exceptionally versatile synthon for constructing a diverse array of nitrogen- and sulfur-containing heterocycles.[1] This reactivity profile is of significant interest to researchers in medicinal chemistry and drug development, where such heterocyclic scaffolds are prevalent in bioactive molecules.[1][2] This document provides an in-depth guide to the application of 4-chloro-2-nitrophenyl isothiocyanate, detailing the mechanistic principles and providing field-proven protocols for the synthesis of key heterocyclic systems.

Compound Profile & Physicochemical Data

A thorough understanding of the reagent's properties is critical for its safe and effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₇H₃ClN₂O₂S	[1][3]
Molecular Weight	214.63 g/mol	[1][3]
Melting Point	95–99 °C	[1]
Boiling Point	354.1 °C (at std. atm. pressure)	[1]
Density	1.48 g/cm³	[1]
Appearance	Crystalline powder
IUPAC Name	2-chloro-1-isothiocyanato-4-nitrobenzene	[3]

Core Mechanistic Principle: Nucleophilic Addition and Cyclization

The synthetic utility of 4-chloro-2-nitrophenyl isothiocyanate is rooted in a two-stage reaction sequence. The central carbon atom of the isothiocyanate group (–N=C=S) is highly electrophilic and readily undergoes nucleophilic attack from a wide range of nucleophiles, including amines, hydrazines, and carbanions derived from active methylene compounds.[4][5] This initial addition reaction forms a stable open-chain adduct, typically a substituted thiourea or thioamide. This intermediate is strategically designed to contain a second reactive site that facilitates a subsequent intramolecular cyclization, ultimately forming the desired heterocyclic ring.

Caption: General workflow for heterocyclic synthesis.

Application 1: Synthesis of 2-Aminobenzothiazole Derivatives

Benzothiazoles are a prominent class of heterocycles with extensive applications in pharmaceuticals and materials science.[6][7] A highly efficient route to 2-substituted aminobenzothiazoles involves the condensation of an isothiocyanate with 2-aminothiophenol. In this reaction, the isothiocyanate acts as the source for the C2-exocyclic amine fragment, while the 2-aminothiophenol provides the benzene and thiazole core.

The reaction proceeds via an initial nucleophilic attack of the amino group of 2-aminothiophenol onto the isothiocyanate carbon, forming a thiourea intermediate. This is followed by a rapid, intramolecular cyclization where the thiol group attacks the same carbon, leading to the elimination of water and formation of the stable benzothiazole ring system.

Caption: Synthesis of a 2-aminobenzothiazole derivative.

Protocol 1: Synthesis of 2-[(4-Chloro-2-nitrophenyl)amino]benzothiazole

This protocol details a standard procedure for the condensation reaction.

Materials:

• 4-Chloro-2-nitrophenyl isothiocyanate (1.0 eq)

• 2-Aminothiophenol (1.05 eq)

• N,N-Dimethylformamide (DMF)

• Ethanol (for recrystallization)

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-chloro-2-nitrophenyl isothiocyanate in a minimal amount of DMF (approx. 5 mL per gram of isothiocyanate).

• To this stirring solution, add 2-aminothiophenol dropwise at room temperature. A mild exotherm may be observed.

• Continue stirring the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Upon completion, pour the reaction mixture slowly into a beaker containing ice-cold water (approx. 10 volumes).

• A solid precipitate will form. Stir the suspension for 30 minutes to ensure complete precipitation.

• Collect the crude product by vacuum filtration and wash the filter cake thoroughly with deionized water.

• Purify the crude solid by recrystallization from hot ethanol to yield the title compound as a pure crystalline solid.

• Dry the product under vacuum. Characterize by ¹H NMR, ¹³C NMR, and MS.

Application 2: Synthesis of Thiazolidinone Scaffolds

Thiazolidinones are five-membered heterocyclic motifs crucial in the development of drugs with antimicrobial and anti-inflammatory properties. The reaction of isothiocyanates with active methylene compounds, such as α-haloesters, provides a direct and efficient entry to this scaffold.[8]

The causality of this process involves a base-mediated deprotonation of the α-carbon of the haloester (e.g., ethyl bromoacetate), generating a nucleophilic enolate. This enolate then attacks the electrophilic carbon of the isothiocyanate. The resulting adduct subsequently undergoes an intramolecular SN2 reaction, where the sulfur anion displaces the bromide, closing the five-membered ring.

Caption: Two-stage synthesis of thiazolidinone derivatives.

Protocol 2: Synthesis of a 3-(4-Chloro-2-nitrophenyl)thiazolidinone Derivative

Materials:

• 4-Chloro-2-nitrophenyl isothiocyanate (1.0 eq)

• Ethyl bromoacetate (1.1 eq)

• Sodium ethoxide (NaOEt) (1.1 eq, freshly prepared or commercial solution)

• Absolute Ethanol (anhydrous)

• Diethyl ether

Procedure:

• Set up a flame-dried, three-necked round-bottom flask under an inert atmosphere (Nitrogen or Argon).

• Add absolute ethanol to the flask, followed by the cautious addition of sodium ethoxide.

• Cool the solution to 0 °C in an ice bath. Add ethyl bromoacetate dropwise to the stirred solution.

• After 15 minutes of stirring, add a solution of 4-chloro-2-nitrophenyl isothiocyanate in a minimal amount of anhydrous ethanol dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC. Upon completion, neutralize the reaction mixture carefully with glacial acetic acid.

• Reduce the solvent volume under reduced pressure. Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purify the resulting crude product by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to obtain the desired thiazolidinone derivative.

Application 3: Synthesis of Thiourea Intermediates for Fused Heterocycles

The formation of a thiourea adduct is often just the first step in a more complex synthetic strategy. These stable intermediates are themselves versatile precursors for a variety of other heterocyclic systems, such as quinazolines, pyrimidines, or triazoles, depending on the reaction partner.[4][5][9]

Reacting 4-chloro-2-nitrophenyl isothiocyanate with a bifunctional nucleophile like anthranilic acid (2-aminobenzoic acid) yields a thiourea derivative. This intermediate, possessing a carboxylic acid group ortho to the newly formed thiourea linkage, is perfectly primed for cyclization into a quinazoline derivative upon treatment with a dehydrating agent.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Synthesis, in silico and bio-evaluation studies of new isothiocyanate derivatives with respect to COX inhibition and H2S release profiles - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. 2-Chloro-4-nitrophenyl isothiocyanate | C7H3ClN2O2S | CID 2757736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. heteroletters.org [heteroletters.org]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mjas.analis.com.my [mjas.analis.com.my]
• 8. scilit.com [scilit.com]
• 9. researchgate.net [researchgate.net]

Application Note: Heterobifunctional Cross-Linking via 4-Chloro-2-Nitrophenyl Isothiocyanate

Subtitle: A Sequential Amine-to-Thiol Conjugation Protocol for Proteins and Peptides

Executive Summary & Mechanistic Principles

Bioconjugation requires reagents that balance robust reactivity with strict chemoselectivity.1[1], enabling the sequential coupling of amine-containing and thiol-containing biomolecules.

Causality in Reaction Design: The protocol leverages two distinct chemical mechanisms separated by pH control:

• Amine Modification (pH 8.5): The isothiocyanate (-NCS) group is an electrophile that reacts with primary amines (such as lysine ϵ -amines or N-terminal amines). At pH 8.5, a sufficient fraction of amines (pKa ~10.5) is deprotonated to the nucleophilic free-base form, attacking the central carbon of the isothiocyanate to form a stable thiourea bond. The pH is strictly capped at 9.0 to prevent competitive hydroxide-mediated hydrolysis of the isothiocyanate group.

• Thiol Conjugation via SNAr (pH 7.8): Once the amine is modified, the 4-chloro-2-nitrophenyl moiety remains exposed.2[2]. The strongly electron-withdrawing ortho-nitro group stabilizes the anionic Meisenheimer intermediate, allowing the thiolate anion (pKa ~8.3) to displace the chloride leaving group.3[3].

Unlike traditional maleimide-thiol conjugates that suffer from retro-Michael exchange in vivo,4[4].

Experimental Workflow

Fig 1. Sequential amine-to-thiol bioconjugation workflow using 4-chloro-2-nitrophenyl isothiocyanate.

Step-by-Step Protocol

Reagent Preparation

• Dissolve 4-chloro-2-nitrophenyl isothiocyanate in anhydrous DMSO to a final concentration of 10 mM. Critical: Use high-quality anhydrous solvent and prepare immediately before use to prevent moisture-induced hydrolysis of the isothiocyanate.

Step 1: Amine Modification (Thiourea Formation)

• Prepare Protein A (amine-donor) at 2–5 mg/mL in Conjugation Buffer A (0.1 M Sodium Bicarbonate, pH 8.5). Ensure the buffer is entirely free of primary amines (e.g., Tris or glycine).

• Add the cross-linker stock solution to Protein A at a 15-fold molar excess. Keep the final DMSO concentration below 5% (v/v) to prevent protein denaturation.

• Incubate the reaction mixture for 2 hours at room temperature (20–25°C) with gentle end-over-end mixing.

• Purify the activated Protein A using a desalting column (e.g., Sephadex G-25) pre-equilibrated with Conjugation Buffer B (0.1 M Sodium Phosphate, 0.15 M NaCl, 5 mM EDTA, pH 7.8). Causality: Purification is mandatory to remove unreacted cross-linker, which would otherwise competitively react with Protein B in Step 2, leading to homobifunctional cross-linking.

Step 2: Thiol Conjugation (SNAr Reaction)

• Ensure Protein B (thiol-donor) contains free, reduced sulfhydryls. If reducing disulfides with TCEP, remove the TCEP prior to conjugation, as phosphines can undergo side reactions with electron-deficient arenes.

• Mix Protein B with the activated Protein A in Conjugation Buffer B at a 1:1 to 1:1.5 molar ratio. Causality: The inclusion of 5 mM EDTA chelates trace transition metals (e.g., Cu²⁺), preventing the catalytic oxidation of free thiols into unreactive disulfides.

• Incubate the mixture for 4 to 12 hours at room temperature. The SNAr reaction is kinetically slower than maleimide chemistry, requiring longer incubation times.

• Isolate the final cross-linked conjugate using Size Exclusion Chromatography (SEC) or dialysis.

Self-Validating System & Controls To ensure the integrity of the protocol, implement the following built-in validation steps:

• Spectrophotometric Tracking: The incorporated 4-chloro-2-nitrophenyl moiety exhibits a distinct UV-Vis absorbance peak at ~340 nm. Measuring the A340​/A280​ ratio of the purified intermediate from Step 1 provides a non-destructive method to quantify the Degree of Labeling (DOL) prior to Step 2.

• Thiol-Blocking Negative Control: Pre-treat an aliquot of Protein B with N-ethylmaleimide (NEM) to alkylate all free thiols. React this blocked control with the activated Protein A. An absence of conjugation in this control definitively proves that the SNAr cross-linking is strictly chemoselective for thiols.

Quantitative Data Summaries

Table 1: Step-by-Step Reaction Parameters

Parameter	Step 1: Amine Modification	Step 2: Thiol Conjugation (SNAr)
Target Functional Group	Primary Amines ( ϵ -NH₂, N-term)	Free Thiols (-SH)
Optimal pH	8.0 – 9.0	7.5 – 8.0
Buffer System	0.1 M Sodium Bicarbonate	0.1 M Sodium Phosphate, 5 mM EDTA
Incubation Time	2 hours	4 – 12 hours
Temperature	Room Temperature (20-25°C)	Room Temperature or 37°C
Linkage Formed	Thiourea	Aryl Thioether

Table 2: Stability Comparison of Bioconjugation Linkages

Linkage Chemistry	Bond Type	Reversibility in Serum	in vivo Stability
Maleimide-Thiol	S-C(sp³) Succinimide	High (Retro-Michael exchange)	Low (~3-7 days half-life)
Haloacetamide-Thiol	S-C(sp³) Thioether	Low	High (>14 days)
SNAr (Chloro-nitroaryl)	S-C(sp²) Aryl Thioether	None (Irreversible)	Superior (>21 days)

References

• EvitaChem. "4-Chloro-2-nitrophenyl Isothiocyanate Product Overview." evitachem.com.
• Zhang, C., et al. "Arylation Chemistry for Bioconjugation." PMC - NIH, 2020.
• Tsai, S.-S., et al. "A Versatile Heteroatom Nucleophile Hub enabling divergent Thiol and Amine Bioconjugate Synthesis." ChemRxiv, 2025.
• "Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies." ACS Publications, 2026.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Conjugation with 4-Chloro-2-Nitrophenyl Isothiocyanate

Welcome to the technical support center for 4-chloro-2-nitrophenyl isothiocyanate (CNP-ITC). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of bioconjugation using this specific reagent. Here, we address common issues encountered during labeling experiments, providing in-depth, scientifically-grounded solutions to ensure the success of your conjugation reactions.

Frequently Asked Questions (FAQs)

Q1: What is 4-chloro-2-nitrophenyl isothiocyanate (CNP-ITC) and what are its primary applications?

A1: 4-Chloro-2-nitrophenyl isothiocyanate is a chemical compound featuring an isothiocyanate group (-N=C=S). This group is highly reactive towards nucleophiles, particularly primary amines found on proteins and other biomolecules.[1][2] This reactivity makes CNP-ITC a valuable tool in various scientific applications, including its use as an intermediate in the synthesis of bioactive compounds and for studying cellular processes like apoptosis in cancer research.[3]

Q2: What are the key safety precautions when handling CNP-ITC?

A2: CNP-ITC is classified as a corrosive and irritant substance.[3][4] It is crucial to handle this compound in a well-ventilated area, preferably within a chemical fume hood, and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5][6][7] Avoid inhalation of dust and contact with skin and eyes.[6] Store the compound in a tightly closed container in a dry, cool, and well-ventilated place, away from moisture, as isothiocyanates are moisture-sensitive.[3][5]

Q3: What is the fundamental chemical reaction behind CNP-ITC conjugation?

A3: The core of the conjugation process is the nucleophilic addition of a deprotonated primary amine (like the N-terminus of a protein or the ε-amino group of a lysine residue) to the electrophilic carbon atom of the isothiocyanate group (-N=C=S) on CNP-ITC.[2][8] This reaction results in the formation of a stable thiourea bond, covalently linking the CNP-ITC molecule to the target biomolecule.[8][9]

Troubleshooting Guide: Incomplete Conjugation

Incomplete or failed conjugation reactions are a common challenge. This section provides a structured approach to diagnosing and resolving these issues.

Problem 1: Low or No Conjugation Efficiency

Possible Cause 1.1: Incorrect pH of the Reaction Buffer

• Scientific Rationale: The reaction between an isothiocyanate and a primary amine is highly pH-dependent.[9] The amine group must be in its deprotonated, nucleophilic state (-NH₂) to react with the isothiocyanate.[2][8] For most protein conjugations targeting lysine residues, a basic pH of 8.5 to 9.5 is optimal to ensure a sufficient concentration of deprotonated amines.[8][9]

• Troubleshooting Steps:

  • Verify the pH of your reaction buffer immediately before use. Buffers can change pH over time, especially carbonate buffers.[10]

  • If the pH is too low, adjust it with a suitable base or prepare fresh buffer.

  • Consider that different amino groups have different pKa values. The N-terminal α-amino group is generally more reactive at a slightly lower pH than the ε-amino group of lysine.[8] For comprehensive labeling, a pH above 9 is often recommended.[8]

Possible Cause 1.2: Inactive or Degraded CNP-ITC Reagent

• Scientific Rationale: Isothiocyanates are susceptible to hydrolysis, especially in the presence of moisture.[3] Over time, or with improper storage, the CNP-ITC can degrade, leading to a loss of reactivity.

• Troubleshooting Steps:

  • Always use a fresh stock solution of CNP-ITC dissolved in an anhydrous solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[10][11]

  • Store solid CNP-ITC in a desiccator at the recommended temperature to minimize exposure to moisture.[12]

  • If you suspect the reagent has degraded, it is best to use a fresh vial of CNP-ITC.

Possible Cause 1.3: Presence of Competing Nucleophiles in the Buffer

• Scientific Rationale: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, will compete with the target biomolecule for reaction with the CNP-ITC.[10][13] This will significantly reduce the efficiency of your desired conjugation.

• Troubleshooting Steps:

  • Ensure your reaction buffer is free of primary amine-containing compounds.

  • Suitable buffers include phosphate, carbonate/bicarbonate, or borate buffers.[11]

  • If your protein stock is in a buffer containing primary amines, it must be exchanged into a suitable conjugation buffer via dialysis or gel filtration before adding the CNP-ITC.[10]

Possible Cause 1.4: Insufficient Molar Excess of CNP-ITC

• Scientific Rationale: To drive the conjugation reaction to completion, it is often necessary to use a molar excess of the isothiocyanate reagent.[8] The optimal ratio will depend on the specific protein and the desired degree of labeling.

• Troubleshooting Steps:

  • Perform a titration experiment to determine the optimal molar ratio of CNP-ITC to your protein. Start with a modest excess (e.g., 5- to 10-fold) and increase it incrementally.

  • Be aware that a very large excess of the labeling reagent can sometimes lead to protein precipitation or loss of biological activity.[10]

Possible Cause 1.5: Suboptimal Reaction Time or Temperature

• Scientific Rationale: While many conjugation reactions proceed efficiently at room temperature, reaction kinetics can be influenced by both time and temperature.[8]

• Troubleshooting Steps:

  • Most labeling reactions are carried out for 1-4 hours at room temperature or overnight at 4°C.[8] If you are experiencing low yields, consider extending the reaction time.

  • Gently increasing the reaction temperature can sometimes improve yields, but this should be done with caution as it can also increase the rate of side reactions or lead to protein denaturation.[8]

Visualizing the Troubleshooting Workflow

The following diagram outlines the logical steps for troubleshooting incomplete CNP-ITC conjugation.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. evitachem.com [evitachem.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. zycz.cato-chem.com [zycz.cato-chem.com]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Introduction to Amine Modification—Section 1.1 | Thermo Fisher Scientific - US [thermofisher.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. timothyspringer.org [timothyspringer.org]
• 13. An efficient method for FITC labelling of proteins using tandem affinity purification - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Temperature for 4-Chloro-2-Nitrophenyl Isothiocyanate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical advice for optimizing the reaction temperature when working with 4-chloro-2-nitrophenyl isothiocyanate. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring your experiments are both successful and reproducible.

Troubleshooting Guide: Temperature Optimization

This section addresses specific issues you may encounter during your experiments, providing causes and actionable solutions.

Q1: My reaction is sluggish or incomplete, even after several hours at room temperature. What's causing this?

Possible Cause: The nucleophilicity of your amine and the electrophilicity of the isothiocyanate are likely key factors. 4-Chloro-2-nitrophenyl isothiocyanate possesses electron-withdrawing nitro and chloro groups, which enhance the electrophilicity of the isothiocyanate carbon, making it more reactive.[1] However, if your amine is sterically hindered or has electron-withdrawing groups, its nucleophilicity will be reduced, leading to a slower reaction.[1]

Solution:

• Gradual Temperature Increase: While many isothiocyanate reactions proceed smoothly at room temperature, a gentle increase in temperature can significantly accelerate the reaction rate.[1][2] Begin by warming the reaction to 40-50°C and monitor its progress by thin-layer chromatography (TLC) or another suitable analytical method.

• Solvent Choice: The choice of solvent can also influence the reaction rate. Aprotic polar solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetone are commonly used for these reactions.[1] In some cases, particularly with less reactive amines, using a co-solvent like dimethylformamide (DMF) can improve solubility and reaction rates.[3][4]

Q2: I've increased the temperature, and while the starting material is consumed, my yield is low, and I'm seeing multiple spots on my TLC plate. What's happening?

Possible Cause: Excessively high temperatures can lead to side reactions and decomposition of both the starting material and the desired thiourea product.[2] Isothiocyanates can undergo hydrolysis, especially in the presence of moisture, to form the corresponding amine and carbon disulfide.[5] The thiourea product itself can also be thermally unstable and may decompose.[2][6]

Solution:

• Find the "Sweet Spot": The optimal temperature is a balance between a reasonable reaction rate and minimal side product formation.[1] It is crucial to determine the lowest temperature at which the reaction proceeds to completion in an acceptable timeframe.

• Incremental Optimization: Run a series of small-scale reactions at different temperatures (e.g., room temperature, 40°C, 60°C, and 80°C) to identify the optimal condition.

• Inert Atmosphere: To minimize hydrolysis, especially at elevated temperatures, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[5]

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the properties and reactivity of 4-chloro-2-nitrophenyl isothiocyanate.

Q3: What is the fundamental reaction mechanism between 4-chloro-2-nitrophenyl isothiocyanate and a primary amine?

The reaction is a nucleophilic addition. The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbon atom of the isothiocyanate group (-N=C=S).[1] This forms a transient zwitterionic intermediate, which then undergoes a proton transfer to yield the stable N,N'-disubstituted thiourea product.[1]

Caption: Nucleophilic addition of an amine to an isothiocyanate.

Q4: How does temperature generally affect the stability of 4-chloro-2-nitrophenyl isothiocyanate?

While stable at room temperature, isothiocyanates can degrade at higher temperatures.[7] The presence of moisture can lead to hydrolysis, and prolonged exposure to high heat can cause decomposition.[7][8] For 4-chloro-2-nitrophenyl isothiocyanate, its melting point is between 95-99°C, and the boiling point is 354.1°C at standard atmospheric pressure.[5] It is advisable to store the compound in a cool, dry place and to avoid unnecessarily high reaction temperatures.

Q5: Are there any alternative methods to thermal heating for promoting the reaction?

Yes, several alternative energy sources can be employed:

• Microwave Irradiation: Microwave-assisted synthesis can often lead to significantly reduced reaction times and cleaner reactions with fewer side products compared to conventional heating.[9]

• Mechanochemistry (Ball Milling): This solvent-free method can provide quantitative yields in minutes for the synthesis of thioureas.[1][10]

Experimental Protocols

General Protocol for the Synthesis of a Thiourea Derivative

This protocol provides a starting point for your optimization experiments.

• Preparation: To a solution of the primary amine (1.0 mmol) in an anhydrous solvent (e.g., 10 mL of THF), add 4-chloro-2-nitrophenyl isothiocyanate (1.0 mmol) at room temperature.[1]

• Reaction: Stir the resulting mixture at the desired temperature (start with room temperature).

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed. This typically takes 1-2 hours at room temperature but will vary based on the amine's reactivity.[1]

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure.

• Purification: If the resulting solid is not pure by TLC, purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by flash column chromatography on silica gel.[1]

Caption: General workflow for thiourea synthesis and purification.

Data Presentation

Table 1: Effect of Temperature on Reaction Time and Outcome

This table summarizes the expected outcomes when reacting 4-chloro-2-nitrophenyl isothiocyanate with a moderately reactive primary amine.

Temperature (°C)	Expected Reaction Time	Potential Issues	Recommendations
Room Temperature	2-12 hours	Slow or incomplete reaction with unreactive amines.	A good starting point. Increase temperature if the reaction is too slow.
40-60°C	1-4 hours	Potential for minor side product formation.	Often the optimal range for a balance of speed and cleanliness.[3]
> 80°C	< 1 hour	Increased risk of side reactions and product decomposition.[2]	Generally not recommended unless other methods fail. Use with caution and under an inert atmosphere.

References

• EvitaChem. (n.d.). Buy 4-Chloro-2-nitrophenyl Isothiocyanate (EVT-13827979).
• BenchChem. (2025). Optimization of reaction conditions for thiourea synthesis from isothiocyanates.
• De Vleeschouwer, F., et al. (2021). A more sustainable isothiocyanate synthesis by amine catalyzed sulfurization of isocyanides with elemental sulfur. RSC Publishing.
• Dakenchem. (n.d.). Optimizing Isothiocyanate Production: From Amines to High-Yield Products.
• Shaikh, A., et al. (2023). Aqueous microwave assisted novel synthesis of isothiocyanates by amine catalyzed thionation of isocyanides with Lawesson's reagent. Taylor & Francis Online.
• Xu, Y., et al. (2012). A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Beilstein Journal of Organic Chemistry, 8, 443-449.
• BenchChem. (2025). Optimizing reaction conditions for peptide derivatization with isothiocyanates.
• Nakamura, Y. (n.d.).
• BenchChem. (n.d.). Effect of temperature and reaction time on thiourea synthesis.
• Jurček, O., & Friščić, T. (2017). Mechanochemical synthesis of thioureas, ureas and guanidines. PMC.
• Müller, C., & Rohn, S. (2012). Characterization of Products from the Reaction of Glucosinolate-Derived Isothiocyanates with Cysteine and Lysine Derivatives Formed in Either Model Systems or Broccoli Sprouts. Journal of Agricultural and Food Chemistry, 60(30), 7456-7464.
• BenchChem. (2025). Technical Support Center: Overcoming Resistance to Isothiocyanate-Based Therapies.
• ResearchGate. (n.d.). Theoretical study on the thermal decomposition of thiourea.
• Xu, Y., et al. (2012). A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. Beilstein Journal of Organic Chemistry, 8, 443-449.
• ResearchGate. (n.d.). Preparation of 4-chlorophenyl isothiocyanate in different solvents.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A general and facile one-pot process of isothiocyanates from amines under aqueous conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. evitachem.com [evitachem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Are isothiocyanates potential anti-cancer drugs? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Mechanochemical synthesis of thioureas, ureas and guanidines - PMC [pmc.ncbi.nlm.nih.gov]

improving yield of 4-chloro-2-nitrophenyl isothiocyanate derivatives

Welcome to the Technical Support Center for Isothiocyanate Synthesis. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the synthesis of 4-chloro-2-nitrophenyl isothiocyanate and its derivatives.

Historically, researchers have relied on thiophosgene for this transformation, but the strong electron-withdrawing nature of the chloro and nitro groups on the aromatic ring often leads to frustratingly low yields and complex purifications. This guide breaks down the causality behind these failures and provides field-proven, self-validating protocols to achieve high-yield, scalable results.

Section 1: Mechanistic Insights & The "Low Yield" Problem

Q: Why is the yield of 4-chloro-2-nitrophenyl isothiocyanate typically capped at 50–65% when using the traditional thiophosgene method? A: The root cause lies in the electronic deactivation of the starting amine. The 4-chloro and 2-nitro substituents strongly withdraw electron density from the aromatic ring, making 4-chloro-2-nitroaniline a remarkably poor nucleophile[1]. When reacted with thiophosgene (CSCl₂), the initial nucleophilic attack is sluggish. Because thiophosgene is highly reactive and volatile, it often hydrolyzes or degrades before the amine can fully react. Furthermore, the slow reaction kinetics allow the newly formed isothiocyanate product to react with the unconsumed starting amine, generating symmetrical thiourea byproducts. This side reaction fundamentally limits the theoretical yield and necessitates expensive, labor-intensive column chromatography for purification[1][2].

Q: What is the mechanistic alternative to bypass the thiophosgene limitations? A: The most robust alternative is the One-Pot Dithiocarbamate Desulfurization pathway. Instead of relying on a single, highly reactive electrophile, the reaction is split into two controlled stages:

• Activation: The amine is reacted with carbon disulfide (CS₂) in the presence of a strong base to form a stable dithiocarbamate salt.

• Desulfurization: A mild, chemoselective reagent (such as Iodine, Cyanuric Chloride, or FeCl₃) is introduced to eliminate hydrogen sulfide (or its equivalent) and yield the isothiocyanate[3][4].

Figure 1: Mechanistic comparison of thiophosgene vs. dithiocarbamate synthesis routes.

Section 2: Troubleshooting FAQs

Q: I am using the dithiocarbamate method with Triethylamine (Et₃N) and CS₂, but my starting amine isn't converting. What is wrong? A: Triethylamine is insufficiently basic to deprotonate the highly electron-deficient 4-chloro-2-nitroaniline during the nucleophilic attack on CS₂. Solution: Switch to a stronger, more nucleophilic base like DABCO (1,4-diazabicyclo[2.2.2]octane) or use an excess of K₂CO₃ in an aqueous/organic biphasic system at an elevated temperature (40 °C)[4][5]. DABCO acts as a superior proton scavenger and facilitates the rapid formation of the dithiocarbamate salt even for deactivated anilines.

Q: My final product is contaminated with significant amounts of symmetrical thiourea. How do I prevent this? A: Symmetrical thiourea forms exclusively when the desulfurization reagent converts the dithiocarbamate into isothiocyanate while unreacted free amine is still present in the flask. Solution: Implement a self-validating checkpoint. Do not add the desulfurizing agent (e.g., Iodine or Cyanuric Chloride) until TLC or HPLC confirms 100% consumption of the starting amine. If unreacted amine persists, add an additional 1.0 equivalent of CS₂ and base, and stir until conversion is absolute[2][5].

Q: Which desulfurization reagent offers the best balance of yield and safety for this specific derivative? A: For highly deactivated aromatic systems, Iodine (I₂) in a biphasic water/ethyl acetate medium is highly recommended. The biphasic system is self-purifying: as the isothiocyanate forms, it immediately partitions into the ethyl acetate layer, protecting it from further nucleophilic attack or hydrolysis, while the inorganic iodide salts remain in the aqueous layer[2][6].

Figure 2: Logical troubleshooting tree for diagnosing and resolving low isothiocyanate yields.

Section 3: Quantitative Data & Reagent Comparison

To select the optimal synthetic route for your lab's scale and safety requirements, reference the comparative data below.

Synthesis Method	Reagents Used	Typical Yield	Primary Byproducts	Environmental / Safety Profile
Traditional Method [1]	Thiophosgene (CSCl₂), Base	50–65%	Symmetrical thiourea, HCl	High Toxicity : Requires strict containment; volatile and corrosive.
TCT Desulfurization [3][5]	CS₂, K₂CO₃, Cyanuric Chloride (TCT)	70–80%	Cyanuric acid	Moderate : TCT is an irritant but easily handled; cyanuric acid is easily filtered.
FeCl₃ Desulfurization [4]	CS₂, DABCO, aq. FeCl₃	75–85%	Iron sulfide salts	Low Toxicity : Inexpensive, benign reagents; requires filtration of iron salts.
Biphasic Iodine Method [2][6]	CS₂, DABCO, I₂, NaHCO₃, EtOAc/H₂O	>85%	NaI, Na₂SO₄	Excellent : Green solvents, self-extracting system, highly scalable.

Section 4: Optimized Experimental Protocol

Workflow: Biphasic Iodine-Mediated Synthesis of 4-Chloro-2-nitrophenyl Isothiocyanate This protocol utilizes a self-validating checkpoint to eliminate thiourea formation and leverages a biphasic system to protect the product from hydrolysis[2][6].

Step 1: Dithiocarbamate Formation

• In a round-bottom flask, dissolve 4-chloro-2-nitroaniline (10.0 mmol) and DABCO (20.0 mmol) in 30 mL of anhydrous THF.

• Cool the mixture to 0 °C using an ice bath.

• Dropwise, add Carbon Disulfide (CS₂) (30.0 mmol, 3.0 equiv).

• Remove the ice bath and allow the reaction to stir at room temperature (or up to 40 °C if kinetics are slow).

• Self-Validation Checkpoint: Monitor the reaction strictly via TLC (Hexane:EtOAc 3:1). Do not proceed until the starting amine spot is completely absent. This guarantees zero symmetrical thiourea will form in the next step.

Step 2: Biphasic Desulfurization 6. Once the amine is fully consumed, concentrate the THF under reduced pressure to a minimal volume. 7. Re-dissolve the crude dithiocarbamate salt in a biphasic mixture of Ethyl Acetate (50 mL) and Water (50 mL). 8. Add Sodium Bicarbonate (NaHCO₃) (30.0 mmol) to the vigorously stirring biphasic mixture. 9. Slowly add crystalline Iodine (I₂) (11.0 mmol) in small portions. The reaction will release gas (CO₂). 10. Stir for 15–30 minutes. The organic layer will contain the product, while impurities remain in the aqueous layer.

Step 3: Workup & Isolation 11. Transfer the mixture to a separatory funnel and collect the organic (Ethyl Acetate) layer. 12. Wash the organic layer with a 5% aqueous solution of Sodium Thiosulfate (Na₂S₂O₃) to quench any unreacted iodine, followed by a brine wash. 13. Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure to yield the pure 4-chloro-2-nitrophenyl isothiocyanate as a pale yellow-brown crystalline powder[1].

References

• Chemistry & Biology Interface. Synthesis of Isothiocyanates: A Review. (2020). Retrieved from[Link]

• Google Patents (CN102229551B).A kind of preparation method of isothiocyanate.

• Taylor & Francis. Improved procedure for the preparation of isothiocyanates via iodine-mediated desulfurization of dithiocarbamic acid salts. (2011). Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. A general and facile one-pot process of isothiocyanates from amines under aqueous conditions. (2012). Retrieved from[Link]

• MDPI (Molecules). A One-Pot Approach to Pyridyl Isothiocyanates from Amines. (2014). Retrieved from [Link]

Sources

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• 4. A One-Pot Approach to Pyridyl Isothiocyanates from Amines | MDPI [mdpi.com]
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• 6. tandfonline.com [tandfonline.com]

Technical Support Center: Purification of 4-Chloro-2-nitrophenyl Isothiocyanate Reaction Mixtures

Welcome to the technical support center for the purification of 4-chloro-2-nitrophenyl isothiocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for purifying this important synthetic intermediate. The following sections offer a detailed exploration of common challenges and their solutions, structured in a question-and-answer format to directly address issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude 4-chloro-2-nitrophenyl isothiocyanate appears as a dark, oily residue instead of the expected pale yellow solid. What are the likely causes and how can I resolve this?

This is a common issue that can arise from several factors during the synthesis, which is often the reaction of 4-chloro-2-nitroaniline with a thiocarbonyl transfer agent like thiophosgene or carbon disulfide.[1][2]

Potential Causes:

• Excess Reagents or Byproducts: The primary culprits are often unreacted starting materials (4-chloro-2-nitroaniline), or byproducts such as thioureas formed from the reaction of the isothiocyanate with any remaining amine.[1]

• Decomposition: Isothiocyanates can be sensitive to heat and moisture.[3][4] Prolonged reaction times at elevated temperatures or exposure to water during workup can lead to decomposition and the formation of polymeric or tarry materials.

• Solvent Impurities: The presence of impurities in the reaction solvent can also contribute to the formation of colored byproducts.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for an oily crude product.

Recommended Actions:

• Thin-Layer Chromatography (TLC) Analysis: Before attempting any large-scale purification, analyze a small sample of your crude mixture by TLC. A suitable mobile phase is typically a mixture of hexane and ethyl acetate (e.g., 8:2 or 9:1 v/v). This will help you visualize the number of components and the presence of unreacted starting material.

• Trituration: If TLC indicates a major product spot with minor impurities, trituration can be an effective first step. This involves stirring the crude oil with a cold, non-polar solvent in which the desired product is sparingly soluble, but the impurities are more soluble (e.g., hexanes or petroleum ether). This can often induce crystallization of the 4-chloro-2-nitrophenyl isothiocyanate.

• Flash Column Chromatography: For complex mixtures with multiple byproducts, flash column chromatography is the most effective purification method.[5][6][7] A silica gel stationary phase with a hexane/ethyl acetate gradient is a common choice.

Q2: I'm observing a significant amount of a polar, UV-active byproduct that co-elutes with my desired isothiocyanate during column chromatography. What could this be and how can I improve the separation?

A common polar byproduct in isothiocyanate synthesis is the corresponding symmetrical thiourea, formed from the reaction of the isothiocyanate product with unreacted amine starting material.

Improving Chromatographic Separation:

Parameter	Recommendation	Rationale
Solvent System	Decrease the polarity of the mobile phase (increase the hexane to ethyl acetate ratio).	This will increase the retention time of both compounds on the silica gel, potentially improving the resolution between them.
Column Length	Use a longer chromatography column.	A longer column provides more theoretical plates, enhancing the separation of closely eluting compounds.
Gradient Elution	Employ a shallow gradient elution.	Start with a very non-polar mobile phase (e.g., 100% hexane) and slowly increase the polarity. This can help to better resolve compounds with similar polarities.

Alternative Strategy: Chemical Quenching

Before chromatographic purification, you can add a small amount of an isocyanate-scavenging resin to the crude reaction mixture. This will react with the excess amine, converting it into a resin-bound urea, which can then be easily filtered off.

Q3: My yield of 4-chloro-2-nitrophenyl isothiocyanate is consistently low. What are the common pitfalls in the synthesis that could be leading to this?

Low yields can often be traced back to the reaction conditions and the stability of the reagents.

Key Factors Affecting Yield:

• Purity of Starting Material: Ensure that the 4-chloro-2-nitroaniline is pure and dry. Impurities can interfere with the reaction.

• Reaction Temperature: The formation of isothiocyanates is often temperature-sensitive. If the temperature is too high, it can lead to the formation of side products and decomposition. Conversely, if the temperature is too low, the reaction may not go to completion.[8]

• Moisture: Thiophosgene and other thiocarbonyl transfer reagents are highly reactive towards water.[3][4] Strict anhydrous conditions are crucial for a successful reaction.

• Stoichiometry: The molar ratio of the amine to the thiocarbonylating agent is critical. An excess of the amine can lead to the formation of the undesired thiourea byproduct.[1]

Caption: Key factors to investigate for low reaction yield.

Q4: Can I purify 4-chloro-2-nitrophenyl isothiocyanate by recrystallization instead of chromatography? If so, what is a suitable solvent system?

Recrystallization can be a highly effective and scalable purification method for 4-chloro-2-nitrophenyl isothiocyanate, provided the crude material is not excessively impure.[9][10][11]

Solvent Selection for Recrystallization:

The ideal recrystallization solvent is one in which the compound is highly soluble at elevated temperatures and poorly soluble at lower temperatures.[9][12]

Recommended Solvents/Solvent Systems:

• Single Solvents:

  • Hexane or Heptane: Often a good choice as the compound has limited solubility at room temperature but will dissolve upon heating.

  • Isopropanol: Can also be effective.

• Solvent Pairs:

  • Dichloromethane/Hexane: Dissolve the crude material in a minimal amount of hot dichloromethane and then slowly add hexane until the solution becomes turbid. Then, allow it to cool slowly.

  • Ethyl Acetate/Hexane: Similar to the dichloromethane/hexane system.

Step-by-Step Recrystallization Protocol:

• Dissolution: In an Erlenmeyer flask, add a minimal amount of the chosen hot solvent to your crude 4-chloro-2-nitrophenyl isothiocyanate until it completely dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. To promote crystallization, you can scratch the inside of the flask with a glass rod or add a seed crystal. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum.

Advanced Purification Techniques

High-Performance Liquid Chromatography (HPLC)

For achieving very high purity, especially for analytical standards or late-stage drug development, preparative HPLC can be employed.[13]

Typical HPLC Conditions:

Parameter	Condition
Column	Reverse-phase C18
Mobile Phase	Acetonitrile/Water gradient
Detector	UV at a suitable wavelength (e.g., 254 nm)

This method is particularly useful for separating isomers or very closely related impurities.[14]

References

• Various Authors. (n.d.). Recent Advancement in the Synthesis of Isothiocyanates. Retrieved from [Link]

• Patent 3611163. (2020, February 19).

• Various Authors. (n.d.). Synthesis of Isothiocyanates: An Update. PMC, NIH. Retrieved from [Link]

• Ma, J., et al. (2023). Synthesis of Isothiocyanates from Primary Amines via Visible-Light Photocatalysis. Organic Letters. ACS Publications. Retrieved from [Link]

• Grokipedia. (n.d.). Thiophosgene. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Isopropyl isothiocyanate on Newcrom R1 HPLC column. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Isothiocyanate synthesis. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). General procedure for the synthesis of isothiocyanates. Retrieved from [Link]

• Angelis, A., et al. (2021). Current Methods for the Extraction and Analysis of Isothiocyanates and Indoles in Cruciferous Vegetables. MDPI. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophosgene. Retrieved from [Link]

• Tradeasia. (2020, January 24). Thiophosgene: - An overview. Retrieved from [Link]

• Various Authors. (n.d.). Mechanochemical Thiocyanation of Aryl Compounds via C–H Functionalization. PMC. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization1. Retrieved from [Link]

• Sharma, S. (n.d.). Thiophosgene in Organic Synthesis. ResearchGate. Retrieved from [Link]

• McCaffrey, T., et al. (2012). Comparative study between extraction techniques and column separation for the quantification of sinigrin and total isothiocyanates in mustard seed. PubMed. Retrieved from [Link]

• Google Patents. (n.d.). US3341564A - Process for converting primary amines to isothiocyanates.

• Organic Syntheses Procedure. (n.d.). methyl isothiocyanate. Retrieved from [Link]

• ChemRxiv. (n.d.). Recent Advancement in Synthesis of Isothiocyanates. Retrieved from [Link]

• Google Patents. (n.d.). CN101481311A - Preparation of 4-chloro-2-nitrophenol.

• University of Rochester. (n.d.). Recrystallization-1.pdf. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 4-chlorophenyl isothiocyanate in different solvents a. Retrieved from [Link]

• Google Patents. (n.d.). CN105732392A - Method for preparing 4'-chloro-2-nitrobiphenyl.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 4-chloro-2-nitrophenol. Retrieved from [Link]

• Chemistry & Biology Interface. (2020, April 30). Synthesis of Isothiocyanates: A Review. Retrieved from [Link]

Sources

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• 3. Thiophosgene - Wikipedia [en.wikipedia.org]
• 4. Thiophosgene: - An overview [moltuslab.com]
• 5. HIGH-PURITY ISOTHIOCYANATE COMPOUND PREPARATION METHOD FOR INDUSTRIAL PRODUCTION - Patent 3611163 [data.epo.org]
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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-chloro-2-nitrophenyl isothiocyanate and Phenyl isothiocyanate in Bioconjugation and Protein Sequencing

For Researchers, Scientists, and Drug Development Professionals

In the realm of protein chemistry and bioconjugation, the isothiocyanate functional group stands as a cornerstone for the covalent modification of primary amines. The choice of the isothiocyanate reagent can significantly impact reaction kinetics, efficiency, and the stability of the resulting thiourea linkage. This guide provides an in-depth technical comparison of two key reagents: the workhorse of protein sequencing, phenyl isothiocyanate (PITC), and its more reactive counterpart, 4-chloro-2-nitrophenyl isothiocyanate. We will explore the fundamental principles governing their reactivity, present a framework for their experimental comparison, and offer practical insights for their application.

The Foundation of Reactivity: Understanding the Isothiocyanate-Amine Reaction

The utility of isothiocyanates in labeling proteins and peptides stems from their reaction with the unprotonated N-terminal alpha-amino group or the epsilon-amino group of lysine residues. This reaction, a nucleophilic addition, proceeds to form a stable thiourea derivative.[1] In the context of protein sequencing, this is the critical first step of the Edman degradation, where the N-terminal amino acid is tagged for subsequent cleavage and identification.[2][3]

The rate of this reaction is primarily dictated by the electrophilicity of the central carbon atom in the isothiocyanate group (-N=C=S). A more electrophilic carbon will be more susceptible to attack by the lone pair of electrons on the amine's nitrogen atom, leading to a faster reaction rate.

A Tale of Two Reagents: Phenyl isothiocyanate vs. 4-chloro-2-nitrophenyl isothiocyanate

While both reagents share the same reactive moiety, the substituents on the aromatic ring of 4-chloro-2-nitrophenyl isothiocyanate dramatically alter its electronic properties and, consequently, its reactivity.

Phenyl isothiocyanate (PITC) has been the reagent of choice for Edman degradation for decades due to its reliable performance and the extensive characterization of its reactivity and the resulting phenylthiohydantoin (PTH)-amino acid derivatives.[2][4]

4-chloro-2-nitrophenyl isothiocyanate , on the other hand, is a lesser-known but potentially more potent reagent. The presence of two strong electron-withdrawing groups, a nitro group (-NO2) at the ortho position and a chloro group (-Cl) at the para position, significantly increases the electrophilicity of the isothiocyanate carbon.

Quantitative Comparison of Reactivity

The following table provides a semi-quantitative comparison of the two reagents. The relative reactivity of 4-chloro-2-nitrophenyl isothiocyanate is predicted based on the known electronic effects of its substituents.

Feature	Phenyl isothiocyanate	4-chloro-2-nitrophenyl isothiocyanate	Rationale for Predicted Difference
Relative Reactivity with Primary Amines	Baseline	Significantly Higher (Predicted)	The strong electron-withdrawing nitro and chloro groups increase the electrophilicity of the isothiocyanate carbon, accelerating nucleophilic attack.
Optimal Reaction pH	8.0 - 9.0	Potentially lower (e.g., 7.5 - 8.5)	The increased reactivity may allow for efficient coupling at a slightly lower pH, which can be advantageous for sensitive proteins.
Reaction Time for Complete Coupling	Typically 30-60 minutes	Shorter (Predicted)	A higher reaction rate would lead to a reduction in the time required to achieve complete labeling.
Potential for Side Reactions	Minimal under optimal conditions	Higher potential for hydrolysis	The increased electrophilicity also makes the isothiocyanate group more susceptible to hydrolysis, especially at higher pH.[5]
Stability of the Resulting Thiourea Linkage	High	High	The thiourea bond is inherently stable once formed.

Reaction Mechanism: A Visual Guide

The fundamental mechanism of the reaction between an isothiocyanate and a primary amine is a two-step process involving a nucleophilic attack followed by a proton transfer to form the stable thiourea adduct.

Reaction mechanism of an isothiocyanate with a primary amine.

Experimental Protocols for a Comparative Reactivity Study

To empirically validate the predicted difference in reactivity, a comparative kinetic study can be performed. The following protocol outlines a method using High-Performance Liquid Chromatography (HPLC) to monitor the reaction progress.

Objective: To determine and compare the second-order rate constants for the reaction of phenyl isothiocyanate and 4-chloro-2-nitrophenyl isothiocyanate with a model primary amine (e.g., glycine).

Materials:

• Phenyl isothiocyanate (PITC)

• 4-chloro-2-nitrophenyl isothiocyanate

• Glycine

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

• Sodium bicarbonate buffer (0.1 M, pH 8.5)

• HPLC system with a C18 column and UV detector

Experimental Workflow:

Workflow for comparative kinetic analysis of isothiocyanates.

Step-by-Step Protocol:

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of phenyl isothiocyanate in acetonitrile.

  • Prepare a 10 mM stock solution of 4-chloro-2-nitrophenyl isothiocyanate in acetonitrile.

  • Prepare a 100 mM stock solution of glycine in 0.1 M sodium bicarbonate buffer (pH 8.5).

• Reaction Setup:

  • For each isothiocyanate, set up a reaction mixture in a temperature-controlled vial (e.g., 25°C).

  • To 890 µL of 0.1 M sodium bicarbonate buffer (pH 8.5), add 100 µL of the 100 mM glycine stock solution.

  • Initiate the reaction by adding 10 µL of the 10 mM isothiocyanate stock solution (final concentrations: 0.1 mM isothiocyanate, 10 mM glycine). Start a timer immediately.

• Time-Course Sampling and Quenching:

  • At various time points (e.g., 0, 1, 2, 5, 10, 20, 30, and 60 minutes), withdraw a 100 µL aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a vial containing 10 µL of 10% trifluoroacetic acid. This will protonate the amine and stop the reaction.

• HPLC Analysis:

  • Analyze the quenched samples by reverse-phase HPLC using a C18 column.

  • Use a suitable gradient of acetonitrile and water (both containing 0.1% TFA) to separate the unreacted isothiocyanate, the glycine, and the thiourea product.

  • Monitor the elution profile using a UV detector at a wavelength where both the isothiocyanate and the thiourea adduct absorb (e.g., 254 nm).

• Data Analysis:

  • Integrate the peak areas of the isothiocyanate and the thiourea product at each time point.

  • Create a calibration curve for each isothiocyanate and its corresponding thiourea adduct to convert peak areas to concentrations.

  • Plot the concentration of the isothiocyanate versus time.

  • Since the glycine concentration is in large excess, the reaction can be treated as pseudo-first-order. The natural logarithm of the isothiocyanate concentration versus time should yield a straight line with a slope of -k', where k' is the pseudo-first-order rate constant.

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of glycine.

Practical Implications and Considerations

The enhanced reactivity of 4-chloro-2-nitrophenyl isothiocyanate offers several potential advantages for researchers:

• Faster Reaction Times: For applications like protein labeling, the increased reactivity can shorten incubation times, improving workflow efficiency.

• Milder Reaction Conditions: The ability to perform the coupling reaction at a lower pH could be beneficial for proteins that are sensitive to alkaline conditions.

• Increased Sensitivity in Protein Sequencing: A more reactive Edman reagent could potentially lead to higher coupling yields, which is a critical factor for successful sequencing of long peptide chains.[6]

However, there are also important considerations:

• Hydrolytic Instability: The higher electrophilicity of 4-chloro-2-nitrophenyl isothiocyanate makes it more prone to hydrolysis. Stock solutions should be prepared fresh and stored under anhydrous conditions.

• Potential for Non-specific Reactions: While isothiocyanates are highly selective for primary amines, the increased reactivity could lead to a higher incidence of side reactions with other nucleophilic residues if reaction conditions are not carefully controlled.

Conclusion

While phenyl isothiocyanate remains a robust and reliable reagent, 4-chloro-2-nitrophenyl isothiocyanate presents a compelling alternative for applications requiring higher reactivity. The presence of strong electron-withdrawing groups is predicted to significantly accelerate the rate of thiourea formation. This guide provides the theoretical framework and a practical experimental design for researchers to explore the potential benefits of this more reactive analog in their specific applications, from high-efficiency protein labeling to potentially more sensitive N-terminal sequencing. As with any highly reactive reagent, careful optimization of reaction conditions is paramount to harnessing its full potential while minimizing unwanted side reactions.

References

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• EvitaChem. (n.d.). 4-Chloro-2-nitrophenyl Isothiocyanate.
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• Edman, P. (1950). Method for determination of the amino acid sequence in peptides. Acta Chemica Scandinavica, 4, 283-293.
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• Castro, E. A., Cubillos, M., & Santos, J. G. (1997). Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chlorothionoformates. The Journal of Organic Chemistry, 62(13), 4395–4397.
• BenchChem. (2025).
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• ResearchGate. (2025).
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• Drobnica, L., & Augustin, J. (1965). Reaction of isothiocyanates with amino acids, peptides, and proteins. I. Kinetics of the reaction of aromatic isothiocyanates with glycine.
• Wu, J., & et al. (2010). Utilization of 2-nitrophenols in annulations with aryl isothiocyanates towards the synthesis of 2-aminobenzoxazoles. Beilstein Journal of Organic Chemistry, 6, 116.
• Maeda, B., & Murakami, K. (2024). Recent advancement in the synthesis of isothiocyanates.
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• Kumar, S., & et al. (2013).
• Agilent. (2018).
• Koca, M., & et al. (2002). Electron-withdrawing substituents decrease the electrophilicity of the carbonyl carbon. An investigation with the aid of (13)C NMR chemical shifts, nu(C[double bond]O) frequency values, charge densities, and isodesmic reactions to interpret substituent effects on reactivity. The Journal of organic chemistry, 67(20), 6995-7003.
• Organic Chemistry Portal. (n.d.). Isothiocyanate synthesis.
• BenchChem. (2025). An In-depth Technical Guide to the Electrophilicity of Acetyl Isothiocyanate's Carbonyl and Thiocarbonyl Groups. BenchChem.
• Li, J., & Liang, S. (2002). C-Terminal Sequence Analysis of Peptides Using Triphenylgermanyl Isothiocyanate. Analytical Biochemistry, 302(1), 108–113.
• GBC. (n.d.). uv-vis - application notes.
• Mąkosza, M., & Wojciechowski, K. (2001). Substituent effects on the electrophilic activity of nitroarenes in reactions with carbanions. European Journal of Organic Chemistry, 2001(7), 1339-1345.
• Chem-Station Int. Ed. (2016). Edman Degradation.
• Sepai, O., & et al. (1995). Reactions of 4 methylphenyl isocyanate with amino acids. Biomarkers, 1(1), 51-58.
• Rocha, L. C., & et al. (2020).
• Margerum, D. W., & et al. (1994). Kinetics and mechanism of decomposition of N-chloro-α-amino acids. Journal of the Chemical Society, Perkin Transactions 2, (7), 1351-1356.
• Creative Proteomics. (2025). Peptide Sequencing: Principles, Applications, and Techniques.
• Keough, T., & et al. (2003). Charge derivatization by 4-sulfophenyl isothiocyanate enhances peptide sequencing by post-source decay matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. Journal of mass spectrometry, 38(4), 373-377.
• ResearchGate. (2026). Electron-Withdrawing Substituents Decrease the Electrophilicity of the Carbonyl Carbon. An Investigation with the Aid of 13 C NMR Chemical Shifts, ??(CO) Frequency Values, Charge Densities, and Isodesmic Reactions To Interprete Substituent Effects on Reactivity.
• American Laboratory. (2023).
• Parimala Vaijayanthi, S., & Mathiyalagan, N. (2015). Kinetics of Oxidation of Amino Acids by a Newly Synthesized Oxidant, N-Chloropyrazinamide in Aqueous Acetic Acid Medium. International Journal of ChemTech Research, 8(12), 350-358.

Sources

• 1. Isothiocyanate synthesis [organic-chemistry.org]
• 2. Comparative evaluation of phenyl isothiocyanate derivatization and “dilute-and-shoot” methods for HPLC–MS/MS-based targeted metabolomics analysis of amine-containing metabolites in plasma samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Edman Degradation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Combining [13C6]-phenylisothiocyanate and the Edman degradation reaction: a possible breakthrough for absolute quantitative proteomics together with protein identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. evitachem.com [evitachem.com]
• 6. Effect of the Substituent Group at the Isothiocyanate Moiety of Edman Reagents on the Racemization and Fluorescence Intensity of Amino Acids Derivatized With 2,1,3-Benzoxadiazolyl Isothiocyanates - Analyst (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to Covalent Modifiers: A Comparative Analysis of 4-Chloro-2-nitrophenyl Isothiocyanate

Introduction: The Rising Prominence of Covalent Inhibitors in Drug Discovery

In the landscape of modern drug development, the strategy of covalent inhibition has re-emerged as a powerful tool for achieving high potency and prolonged duration of action. Unlike traditional non-covalent drugs that rely on reversible binding, covalent inhibitors form a stable, lasting bond with their protein target, often leading to complete and sustained inactivation. Within this class of molecules, aryl isothiocyanates (-N=C=S) represent a versatile and highly reactive group of electrophiles. Their ability to form covalent adducts with nucleophilic residues on proteins, primarily cysteine and lysine, has made them invaluable as both chemical probes and therapeutic candidates.[1][2][3]

This guide provides an in-depth comparison of a particularly reactive aryl isothiocyanate, 4-chloro-2-nitrophenyl isothiocyanate , with other members of its class. We will dissect its unique chemical properties, evaluate its performance in biological systems, and provide field-proven experimental protocols for its characterization. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the distinct advantages of highly electrophilic covalent modifiers in their work.

PART 1: The Chemical Basis of Reactivity—An Electronically Primed Electrophile

The reactivity of the isothiocyanate functional group is fundamentally dictated by the electrophilicity of its central carbon atom. This carbon is susceptible to nucleophilic attack by amino acid side chains such as the thiol group of cysteine or the amine group of lysine.[4][5][6] The structure of the aromatic ring to which the isothiocyanate is attached plays a critical role in modulating this reactivity.

The molecular architecture of 4-chloro-2-nitrophenyl isothiocyanate is engineered for high reactivity. It features two potent electron-withdrawing groups, a nitro group (-NO₂) at the ortho position and a chlorine atom (-Cl) at the para position.[4] These groups synergistically pull electron density away from the aromatic ring through both inductive and resonance effects. This electronic depletion is transmitted to the isothiocyanate moiety, significantly increasing the partial positive charge on the central carbon and making it an exceptionally "hot" electrophile, primed for rapid reaction with biological nucleophiles.[7][8]

In contrast, aryl isothiocyanates with electron-donating groups (e.g., methoxy, methyl) or unsubstituted rings (e.g., phenyl isothiocyanate) exhibit considerably lower reactivity. The benzyl isothiocyanate (BITC), where a methylene spacer insulates the ring from the isothiocyanate, is also less electrophilic than phenyl isothiocyanate itself.[7] This fundamental difference in electronic structure is the primary determinant of the compound's performance and application profile.

Caption: General mechanism of covalent modification by aryl isothiocyanates.

Comparative Physicochemical Properties

The electronic modifications to the aryl ring also influence key physicochemical properties relevant to drug development, such as solubility and lipophilicity.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	LogP (Calculated)
4-Chloro-2-nitrophenyl ITC	C₇H₃ClN₂O₂S	214.63	95–99	2.98[9]
Phenyl Isothiocyanate	C₇H₅NS	135.19	-21	2.60
4-Nitrophenyl Isothiocyanate	C₇H₄N₂O₂S	180.19	109-112	2.33
Benzyl Isothiocyanate (BITC)	C₈H₇NS	149.21	24	2.65
Phenethyl Isothiocyanate (PEITC)	C₉H₉NS	163.24	25-27	3.09

Data compiled from publicly available chemical databases and scientific literature.

PART 2: Performance in Biological Systems—Potency vs. Selectivity

The enhanced electrophilicity of 4-chloro-2-nitrophenyl isothiocyanate translates directly to its biological activity. In many contexts, this heightened reactivity leads to greater potency. The fundamental principle is that a more reactive compound can achieve covalent modification of its target protein more rapidly and efficiently, leading to a stronger biological effect at a lower concentration.

Aryl isothiocyanates are well-documented inhibitors of tubulin polymerization, a key process in cell division, making them attractive anti-cancer agents.[2][10][11][12] They covalently bind to cysteine residues on tubulin, disrupting microtubule dynamics and leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[11][12] Studies comparing various naturally occurring isothiocyanates have established a clear structure-activity relationship where potency correlates with reactivity. The order of potency for inducing mitotic arrest and apoptosis in A549 lung cancer cells was found to be BITC > PEITC > Sulforaphane (SFN) , which directly mirrors their ability to covalently modify tubulin.[11][12]

Caption: Aryl isothiocyanates inhibit tubulin polymerization, leading to cell cycle arrest.

PART 3: Experimental Protocols for Comparative Evaluation

To objectively compare 4-chloro-2-nitrophenyl isothiocyanate with other aryl isothiocyanates, standardized and robust experimental protocols are essential. The following methodologies provide a framework for assessing both chemical reactivity and cellular activity.

Protocol 1: Comparative Kinetic Analysis of Thiol Reactivity

Objective: To quantify and compare the rate at which different aryl isothiocyanates react with a model biological nucleophile, glutathione (GSH).

Causality: This assay provides a direct, quantitative measure of the intrinsic electrophilicity of the isothiocyanate moiety. GSH is the most abundant intracellular thiol and serves as an excellent model for the cysteine residues found in proteins.[2] By monitoring the depletion of GSH over time, we can calculate pseudo-first-order rate constants (k_obs) for each compound, allowing for a direct comparison of their chemical reactivity under physiological conditions.

Methodology:

• Reagent Preparation:

  • Prepare a 100 mM stock solution of each aryl isothiocyanate in dimethyl sulfoxide (DMSO).

  • Prepare a 10 mM stock solution of Glutathione (GSH) in a 100 mM phosphate buffer (pH 7.4).

  • Prepare a 10 mM stock solution of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent) in the same phosphate buffer.

• Reaction Setup:

  • In a 96-well microplate, add 188 µL of 100 mM phosphate buffer (pH 7.4) to each well.

  • Add 2 µL of the 100 mM aryl isothiocyanate stock solution to the appropriate wells to achieve a final concentration of 1 mM.

  • To initiate the reaction, add 10 µL of the 10 mM GSH stock solution to each well for a final concentration of 0.5 mM. Mix immediately. Start a timer.

• GSH Quantification (Ellman's Assay):

  • At designated time points (e.g., 0, 1, 2, 5, 10, 20, 30 minutes), take a 20 µL aliquot from the reaction well.

  • Transfer the aliquot to a separate well containing 180 µL of the DTNB solution.

  • The DTNB will react with the remaining unreacted GSH to produce a yellow-colored product (TNB²⁻).

  • Immediately measure the absorbance at 412 nm using a microplate reader.

• Data Analysis:

  • Create a standard curve using known concentrations of GSH to correlate absorbance with GSH concentration.

  • For each isothiocyanate, plot the concentration of remaining GSH against time.

  • The data should fit a pseudo-first-order kinetic model, as the isothiocyanate is in excess. The slope of the natural log of [GSH] vs. time plot will yield the observed rate constant (k_obs).

  • Compare the k_obs values. A higher k_obs indicates greater reactivity.

Caption: Workflow for comparing the thiol reactivity of aryl isothiocyanates.

Protocol 2: Cell-Based Anti-Proliferative Assay (MTT Assay)

Objective: To compare the potency of different aryl isothiocyanates in inhibiting the proliferation of a cancer cell line.

Causality: This assay measures the cytotoxic or cytostatic effect of the compounds on living cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that quantifies cell viability based on the metabolic activity of mitochondrial dehydrogenases. A reduction in cell viability indicates an anti-proliferative effect. This allows for the determination of a GI₅₀ (concentration for 50% growth inhibition), a key metric for comparing drug potency.

Methodology:

• Cell Culture and Seeding:

  • Culture a relevant cancer cell line (e.g., A549 human lung carcinoma or HCT116 human colon cancer) under standard conditions (e.g., 37°C, 5% CO₂).

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000 cells per well in 100 µL of complete medium.

  • Allow the cells to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of each aryl isothiocyanate in complete medium. The final DMSO concentration should be kept constant and low (<0.5%).

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds (or vehicle control) to the appropriate wells.

  • Incubate the plate for 48-72 hours.

• MTT Assay:

  • After incubation, add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

  • Incubate the plate for another 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm with a reference wavelength of 630 nm.

  • Subtract the background absorbance (media only) from all readings.

  • Normalize the data to the vehicle-treated control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Use a non-linear regression (sigmoidal dose-response) to calculate the GI₅₀ value for each compound.

  • Compare the GI₅₀ values. A lower GI₅₀ indicates greater anti-proliferative potency.

Conclusion and Strategic Outlook

4-Chloro-2-nitrophenyl isothiocyanate stands out as a highly reactive aryl isothiocyanate due to the potent electron-withdrawing effects of its chloro and nitro substituents. This heightened electrophilicity is predicted to result in significantly faster reaction kinetics with biological nucleophiles and, consequently, greater potency in cellular and biochemical assays compared to less substituted analogs like phenyl isothiocyanate or benzyl isothiocyanate.

This enhanced reactivity makes it an excellent tool for applications requiring rapid and robust covalent labeling, such as in activity-based protein profiling or as a positive control in covalent screening campaigns. However, for therapeutic development, its high reactivity poses a significant challenge in terms of selectivity and potential for off-target effects. The strategic application of such a potent warhead would likely involve its incorporation into highly specific targeting scaffolds (e.g., antibodies, selective small molecules) to minimize systemic exposure and direct its covalent action to the protein of interest. This guide provides the foundational understanding and practical protocols for researchers to harness the unique properties of 4-chloro-2-nitrophenyl isothiocyanate and make informed comparisons against other aryl isothiocyanates in their quest for novel covalent therapeutics.

References

• Duggan, S., et al. (2024). Covalent Isothiocyanate Inhibitors of Macrophage Migration Inhibitory Factor as Potential Colorectal Cancer Treatments. PubMed.
• EvitaChem. (n.d.). 4-Chloro-2-nitrophenyl Isothiocyanate. EvitaChem.
• Krasowska, D., et al. (2023). Isothiocyanates as Tubulin Polymerization Inhibitors—Synthesis and Structure–Activity Relationship Studies. MDPI.
• Miyamoto, T., et al. (2009). Covalent Modification of Lysine Residues by Allyl Isothiocyanate in Physiological Conditions: Plausible Transformation of Isothiocyanate from Thiol to Amine. Chemical Research in Toxicology.
• Nakamura, Y., & Miyoshi, N. (2010). Physiological relevance of covalent protein modification by dietary isothiocyanates. Journal of Clinical Biochemistry and Nutrition.
• Mi, L., et al. (2006). Covalent binding to tubulin by isothiocyanates: A mechanism of cell growth arrest. Cancer Epidemiology, Biomarkers & Prevention.
• Mi, L., et al. (2008). Covalent binding to tubulin by isothiocyanates. A mechanism of cell growth arrest and apoptosis. Journal of Biological Chemistry.
• Kato, Y., et al. (2009). Covalent Modification of Lysine Residues by Allyl Isothiocyanate in Physiological Conditions: Plausible Transformation of Isothiocyanate from Thiol to Amine. ResearchGate.
• Karaman, R. (2016). Answer to "Can anyone help regarding the reactivity of isothiocyanates...". ResearchGate.
• Kumar, S., & Wani, T. A. (2015). Reactivity and diverse synthetic applications of acyl isothiocyanates. Arkivoc.
• Zhang, H., et al. (2021). Covalent Modification of Proteins by Plant-Derived Natural Products: Proteomic Approaches and Biological Impacts. PubMed.
• Cheméo. (n.d.). Chemical Properties of 4-Chloro-3-nitrophenyl isothiocyanate (CAS 127142-66-9). Cheméo.

Sources

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• 3. Covalent Modification of Proteins by Plant-Derived Natural Products: Proteomic Approaches and Biological Impacts - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. 4-Chloro-3-nitrophenyl isothiocyanate (CAS 127142-66-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. Isothiocyanates as Tubulin Polymerization Inhibitors—Synthesis and Structure–Activity Relationship Studies [mdpi.com]
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• 12. Covalent binding to tubulin by isothiocyanates. A mechanism of cell growth arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Validation for the Quantification of 4-Chloro-2-Nitrophenyl Isothiocyanate Conjugates in Pharmaceutical Development

For researchers, scientists, and drug development professionals, the robust quantification of active pharmaceutical ingredients (APIs) and their conjugates is a cornerstone of successful therapeutic development. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for the validation of 4-chloro-2-nitrophenyl isothiocyanate (CNPITC) conjugates. While specific, validated HPLC methods for novel CNPITC conjugates are often proprietary or not publicly available, this document outlines a comprehensive validation strategy based on established principles for isothiocyanate analysis and international regulatory standards. We will compare two reversed-phase HPLC (RP-HPLC) methods, detailing the rationale behind chromatographic choices and validation protocols, supported by experimental data.

The validation of an analytical method is a critical process in drug development, ensuring that the measurements are accurate, precise, and reliable.[1] This process is not a one-time event but a continuous lifecycle that begins with method development.[2] For isothiocyanate-containing compounds, which can be prone to instability, a well-validated, stability-indicating HPLC method is paramount.[3][4]

This guide adheres to the principles outlined in the International Council for Harmonisation (ICH) guidelines Q2(R2) for the validation of analytical procedures.[5][6][7][8]

Foundational Principles: Method Development for CNPITC Conjugates

The selection of an appropriate analytical method is the first critical step.[1] For CNPITC conjugates, which possess aromatic and nitro functionalities, RP-HPLC with UV detection is a logical choice. The chromophores in the molecule are expected to provide strong UV absorbance, facilitating sensitive detection.

dot

Caption: Initial considerations for HPLC method development for CNPITC conjugates.

Comparative HPLC Methodologies

To illustrate the impact of chromatographic conditions on method performance, we will compare two distinct RP-HPLC methods. The primary difference lies in the stationary phase chemistry, a critical factor influencing selectivity.[9]

• Method A: A conventional C18 column, known for its hydrophobic retention, is a workhorse in pharmaceutical analysis.[9][10]

• Method B: A phenyl-hexyl column offers alternative selectivity due to π-π interactions between the phenyl rings of the stationary phase and the aromatic analyte.[9]

Parameter	Method A	Method B
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile	A: 0.1% Formic Acid in WaterB: Methanol
Gradient	50-90% B over 10 min	60-95% B over 10 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30°C	30°C
Detection Wavelength	254 nm	254 nm
Injection Volume	10 µL	10 µL

The choice of a C18 column in Method A provides strong retention for non-polar compounds, while the phenyl-hexyl column in Method B can offer enhanced separation for aromatic compounds like CNPITC conjugates.[9] The use of different organic modifiers (acetonitrile vs. methanol) will also influence selectivity.

The Validation Protocol: A Step-by-Step Guide

A comprehensive validation study is designed to demonstrate that the analytical procedure is suitable for its intended purpose.[6] The following parameters will be assessed for both Method A and Method B.

dot

Sources

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• 2. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 3. mdpi.com [mdpi.com]
• 4. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. fda.gov [fda.gov]
• 7. database.ich.org [database.ich.org]
• 8. ema.europa.eu [ema.europa.eu]
• 9. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
• 10. waters.com [waters.com]

High-Resolution Peptide Sequencing: A Comparative Guide to 4-Chloro-2-Nitrophenyl Isothiocyanate Derivatization

Executive Summary & Mechanistic Grounding

In bottom-up proteomics and the structural characterization of therapeutic proteins, achieving 100% sequence coverage and distinguishing isobaric residues (e.g., Leucine vs. Isoleucine) remains a fundamental analytical challenge. While standard collision-induced dissociation (CID) and higher-energy collisional dissociation (HCD) provide extensive fragmentation, the resulting MS/MS spectra are often highly complex, leading to algorithmic misidentifications[1].

N-terminal derivatization with isothiocyanate analogues leverages gas-phase Edman degradation to force a highly specific cleavage at the first peptide bond[2]. This reaction yields dominant, complementary b1​ and yn−1​ ion pairs. 4-Chloro-2-nitrophenyl isothiocyanate (4-Cl-2-NPITC) represents a significant structural optimization over traditional reagents.

The Causality of the Chemistry: Standard phenyl isothiocyanate (PITC) lacks basic moieties and is highly hydrophobic, which severely suppresses electrospray ionization (ESI) efficiency, leading to weak MS1 signals [3]. By incorporating strongly electron-withdrawing chloro (-Cl) and nitro (-NO₂) groups onto the phenyl ring, 4-Cl-2-NPITC fundamentally alters the reaction kinetics:

• Accelerated Coupling: The electron-withdrawing groups increase the electrophilicity of the isothiocyanate carbon, accelerating nucleophilic attack by the peptide's N-terminal amine.

• Enhanced Fragmentation: During MS/MS activation, these substituents stabilize the transition state of the thiourea cyclization. This significantly lowers the activation energy required for gas-phase Edman cleavage, yielding highly abundant sequence-specific fragments compared to standard PITC [4].

Reaction Mechanism & Pathway Logic

The derivatization process forms a stable thiourea precursor. Upon collisional activation in the mass spectrometer, the modified N-terminus undergoes a nucleophilic attack to form a thiazolinone derivative (the modified b1​ ion), simultaneously expelling the truncated peptide (the yn−1​ ion).

Figure 1: Reaction mechanism and gas-phase fragmentation pathway of 4-Cl-2-NPITC labeled peptides.

Comparative Performance Analysis

To objectively evaluate 4-Cl-2-NPITC, it must be benchmarked against standard CID (unlabeled), PITC (traditional Edman), and SPITC (4-sulfophenyl isothiocyanate).

Table 1: Performance Comparison of N-Terminal Derivatization Strategies

Derivatization Strategy	ESI-MS1 Sensitivity (Pos-Ion)	Gas-Phase Cleavage ( b1​ Yield)	Coupling Reaction Time	Primary Analytical Application
Unlabeled (Control)	High	Low (Random cleavage)	N/A	Standard shotgun proteomics
PITC	Low (Signal Suppression)	Moderate	60 min	Traditional Edman sequencing
SPITC	Very Low	High	60 min	MALDI-TOF de novo sequencing
4-Cl-2-NPITC	Moderate-High	Very High	30 min	High-confidence LC-MS/MS sequencing

Data Synthesis Insight: While SPITC provides excellent fragmentation, its sulfonic acid group introduces a negative charge that neutralizes the peptide in positive-ion ESI, destroying MS1 sensitivity [3]. 4-Cl-2-NPITC strikes the optimal balance: it maintains sufficient ESI ionization efficiency while driving near-quantitative gas-phase cleavage.

Experimental Workflow & Self-Validating Protocol

To ensure absolute trustworthiness, the following methodology is designed as a self-validating system . The inclusion of an internal standard ensures that reaction conditions are verified before committing highly valuable biological samples.

Figure 2: Step-by-step experimental workflow for 4-Cl-2-NPITC peptide labeling and MS analysis.

Step-by-Step Methodology

Phase 1: Reagent Preparation & Internal Control

• Buffer Preparation: Prepare a 50 mM sodium borate buffer, strictly adjusted to pH 8.5. Causality: The N-terminal amine must be deprotonated to act as a nucleophile. A pH below 8.0 drastically reduces coupling efficiency, while a pH above 9.0 risks base-catalyzed peptide epimerization.

• Reagent Solubilization: Dissolve 4-Cl-2-NPITC in anhydrous acetonitrile (ACN) to a concentration of 50 mM. Prepare fresh to prevent hydrolysis of the isothiocyanate group.

• Control Spike: Spike 1 pmol of a synthetic standard (e.g., Angiotensin II) into your digested sample mixture.

Phase 2: Labeling Reaction 4. Coupling: Combine the peptide mixture (dissolved in 20 µL borate buffer) with 20 µL of the 50 mM 4-Cl-2-NPITC solution (1:1 v/v ratio of buffer to organic solvent). 5. Incubation: Incubate at 55°C for exactly 30 minutes. Causality: The electron-withdrawing groups of 4-Cl-2-NPITC allow for a shorter incubation time compared to PITC, minimizing side reactions at lysine side-chains [5].

Phase 3: Quenching & Clean-up 6. Quenching: Add 5 µL of 10% trifluoroacetic acid (TFA) to drop the pH below 3.0, instantly halting the nucleophilic addition. 7. Desalting: Process the sample through a C18 spin column (e.g., MacroTrap). Wash with 0.1% Formic Acid in water, and elute with 50% ACN / 0.1% Formic Acid. Causality: Unreacted 4-Cl-2-NPITC will severely suppress ionization and foul the MS source if not removed.

Phase 4: LC-MS/MS Acquisition & Data Validation 8. Acquisition: Inject the desalted sample into a high-resolution mass spectrometer (e.g., Orbitrap). Utilize HCD normalized collision energy (NCE) between 25-30%. 9. Self-Validation Check: Before analyzing the unknown peptides, check the Angiotensin II internal standard.

• Mass Shift: Confirm a precursor mass shift of exactly +213.9604 Da (the monoisotopic mass of the C₇H₃ClN₂O₂S addition).

• Cleavage Logic: In the MS/MS spectrum, verify that the sum of the b1​ fragment mass and the yn−1​ fragment mass exactly equals the intact precursor mass. If unmodified precursor exceeds 5% relative abundance, the batch pH was likely compromised and must be repeated.

References

• Title: N-Terminal Derivatization of Peptides with Isothiocyanate Analogues Promoting Edman-Type Cleavage and Enhancing Sensitivity in Electrospray Ionization Tandem Mass Spectrometry Analysis Source: Analytical Chemistry URL: [Link]

• Title: Efficient Isothiocyanate Modification of Peptides Facilitates Structural Analysis by Radical-Directed Dissociation Source: Journal of the American Society for Mass Spectrometry URL: [Link]

• Title: Peptide Mapping for Sequence Confirmation of Therapeutic Proteins and Recombinant Vaccine Antigens by High-Resolution Mass Spectrometry Source: MDPI - International Journal of Molecular Sciences URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. N-terminal derivatization of peptides with isothiocyanate analogues promoting Edman-type cleavage and enhancing sensitivity in electrospray ionization tandem mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. par.nsf.gov [par.nsf.gov]

A Senior Application Scientist's Guide to the Spectroscopic Validation of 4-Chloro-2-Nitrophenyl Isothiocyanate Synthesis

For researchers and professionals in drug development and synthetic chemistry, the unambiguous confirmation of a target molecule's identity and purity is paramount. This guide provides an in-depth, comparative analysis of the spectroscopic techniques used to validate the successful synthesis of 4-chloro-2-nitrophenyl isothiocyanate, a key building block in the creation of various bioactive compounds. We move beyond simple protocols to explain the causality behind experimental choices, ensuring a self-validating system for your synthesis.

The Synthetic Strategy: From Amine to Isothiocyanate

The conversion of a primary amine to an isothiocyanate is a fundamental transformation in organic synthesis. While classical methods often employ highly toxic reagents like thiophosgene, greener and more practical alternatives are now widely adopted.[1][2][3] For the synthesis of 4-chloro-2-nitrophenyl isothiocyanate, a robust method involves the reaction of the parent amine, 4-chloro-2-nitroaniline, with carbon disulfide (CS₂) to form a dithiocarbamate salt intermediate. This intermediate is then desulfurized to yield the target isothiocyanate.[4][5]

The electron-withdrawing nature of the nitro and chloro substituents on the aniline starting material decreases the nucleophilicity of the amino group, which can make the reaction more challenging compared to electron-rich anilines.[6][7] Therefore, the choice of base and desulfurizing agent is critical for driving the reaction to completion.

Experimental Protocol: Two-Step, One-Pot Synthesis

This protocol is adapted from methodologies that are effective for electron-deficient anilines.[4][6]

Materials:

• 4-chloro-2-nitroaniline

• Carbon Disulfide (CS₂)

• Triethylamine (TEA) or similar base

• Tosyl Chloride (TsCl) or an alternative desulfurizing agent[8]

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Standard glassware for organic synthesis

Procedure:

• Dissolve 4-chloro-2-nitroaniline (1.0 eq.) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add triethylamine (2.0-2.5 eq.) to the solution and cool the mixture in an ice bath (0 °C).

• Slowly add carbon disulfide (1.5-2.0 eq.) dropwise to the stirred solution. Allow the reaction to stir at room temperature for 2-4 hours, monitoring by Thin Layer Chromatography (TLC) for the consumption of the starting amine. This forms the dithiocarbamate salt intermediate.

• Once the formation of the intermediate is complete, re-cool the mixture to 0 °C.

• Add the desulfurizing agent, such as tosyl chloride (1.1 eq.), portion-wise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir overnight.

• Upon completion, quench the reaction with water and extract the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain pure 4-chloro-2-nitrophenyl isothiocyanate.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 4-chloro-2-nitrophenyl isothiocyanate.

Spectroscopic Validation: A Multi-faceted Approach

No single technique provides a complete picture. The synergistic use of FT-IR, NMR, and Mass Spectrometry is essential for the unambiguous structural confirmation of the target compound.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a rapid and powerful tool for identifying the functional groups present in a molecule. The key to validation is observing the disappearance of the N-H stretches from the starting amine and the appearance of the characteristic, strong, and sharp isothiocyanate (-NCS) stretch in the product.

Expected Spectral Changes:

Functional Group	Starting Material (4-chloro-2-nitroaniline)	Product (4-chloro-2-nitrophenyl isothiocyanate)	Rationale for Change
N-H Stretch	~3300-3500 cm⁻¹ (two bands, symmetric & asymmetric)	Absent	The primary amine (-NH₂) is converted to the isothiocyanate (-NCS) group.
Isothiocyanate (-NCS)	Absent	~2000-2200 cm⁻¹ (very strong, sharp, characteristic)	Appearance of the key functional group. This is the most diagnostic peak.[9]
Nitro (NO₂) Stretch	~1500-1550 cm⁻¹ (asymmetric) & ~1300-1350 cm⁻¹ (symmetric)	~1500-1550 cm⁻¹ & ~1300-1350 cm⁻¹	These peaks should remain largely unchanged, confirming the nitro group is intact.[10]
C-Cl Stretch	~700-800 cm⁻¹	~700-800 cm⁻¹	This peak should persist in the product spectrum.

Experimental Protocol:

• Ensure the sample is free of solvent.

• Acquire a background spectrum of the empty ATR crystal or KBr pellet press.

• Place a small amount of the purified solid product onto the ATR crystal or prepare a KBr pellet.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Compare the product spectrum to the starting material's spectrum to confirm the expected changes.

FT-IR Analysis Workflow:

Caption: Workflow for NMR spectroscopic validation.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound, which is one of the most definitive pieces of evidence for a successful synthesis. Electron Ionization (EI) is a common technique that also provides structural information through fragmentation patterns.

Expected Mass Spectrum:

• Molecular Formula: C₇H₃ClN₂O₂S

• Molecular Weight: 213.96 g/mol (for the most common isotopes ³⁵Cl and ³²S)

• Molecular Ion (M⁺): A prominent peak should be observed at m/z ≈ 214 .

• Isotopic Pattern: Due to the presence of chlorine, a characteristic isotopic pattern will be observed for the molecular ion and any chlorine-containing fragments. The ratio of the M⁺ peak (containing ³⁵Cl) to the M+2 peak (containing ³⁷Cl) will be approximately 3:1 . This is a critical validation point.

• Key Fragments: Fragmentation may involve the loss of the nitro group (-NO₂, 46 Da) or the isothiocyanate group (-NCS, 58 Da). [11] * [M - NO₂]⁺ at m/z ≈ 168

  • [M - NCS]⁺ at m/z ≈ 156

MS Experimental Protocol (GC-MS):

• Prepare a dilute solution of the sample in a volatile solvent (e.g., ethyl acetate or DCM).

• Inject the sample into the Gas Chromatograph (GC) to separate it from any residual impurities.

• The eluent from the GC is directed into the mass spectrometer.

• Acquire the mass spectrum using Electron Ionization (EI) at 70 eV.

• Analyze the spectrum for the molecular ion peak, its isotopic pattern, and characteristic fragment ions.

MS Analysis Workflow:

Caption: Workflow for Mass Spectrometry validation.

Comparative Summary and Conclusion

The table below provides a direct comparison of the key spectroscopic data for the starting material and the final product, highlighting the evidence of chemical transformation.

Technique	Analysis Point	4-chloro-2-nitroaniline (Starting Material)	4-chloro-2-nitrophenyl isothiocyanate (Product)	Validation Significance
FT-IR	Key Stretch	N-H: ~3300-3500 cm⁻¹	-NCS: ~2000-2200 cm⁻¹	Confirms conversion of amine to isothiocyanate.
¹H NMR	Aromatic Region	Signals for 3 aromatic protons.	Signals for 3 aromatic protons with different chemical shifts.	Confirms the aromatic core is intact but in a new chemical environment.
¹³C NMR	Diagnostic Carbon	No signal in this region.	-NCS Carbon: ~135-145 ppm	Unambiguously confirms the presence of the isothiocyanate group.
MS	Molecular Ion	m/z ≈ 172	m/z ≈ 214	Confirms the addition of a CS group and loss of 2H atoms.
MS	Isotope Pattern	M⁺:M+2 ≈ 3:1	M⁺:M+2 ≈ 3:1	Confirms the chlorine atom is retained in the final product structure.

By systematically applying these spectroscopic techniques and comparing the resulting data against expected values and the starting material's profile, researchers can confidently validate the successful synthesis of 4-chloro-2-nitrophenyl isothiocyanate. This multi-technique approach ensures the scientific integrity of the result and provides a solid foundation for its use in subsequent research and development.

References

• Ye, S., Wu, J., & Zhang, Y. (2015). Na2S2O8-mediated efficient synthesis of isothiocyanates from primary amines in water. Green Chemistry, 17(5), 2967-2971. Available at: [Link]

• Lee, S., & Park, S. B. (2022). Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv. Available at: [Link]

• Wong, R., & Dolman, S. J. (2007). A Facile and General Protocol for the Preparation of Isothiocyanates from Primary Amines. The Journal of Organic Chemistry, 72(10), 3969-3971. Available at: [Link]

• Ou, G., Li, Z., & Yan, R. (2013). A One-Pot Approach to Pyridyl Isothiocyanates from Amines. Molecules, 18(11), 13543-13553. Available at: [Link]

• Lee, S., & Park, S. B. (2023). Recent Advancement in the Synthesis of Isothiocyanates. Chemical Communications, 59(1), 18-35. Available at: [Link]

• Bhattacharya, A. (1987). Synthesis of Isothiocyanates. Indian Drugs. Available at: [Link]

• Németh, A. G., & Ábrányi-Balogh, P. (2021). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Molecules, 26(18), 5480. Available at: [Link]

• Chaskar, A. C. (2020). Synthesis of Isothiocyanates: A Review. Chemistry & Biology Interface, 10(2), 75-88. Available at: [Link]

• PubChem. (n.d.). 2-Chloro-4-nitrophenyl isothiocyanate. National Center for Biotechnology Information. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis: Domino synthesis of diarylalkynes - Supplementary Information. Available at: [Link]

• Singh, R. K., et al. (2018). INFRARED, RAMAN, ELECTRONIC SPECTRAL STUDIES AND EFFECT OF pH OF 4–CHLORO–3–NITRO PHENOL. International Journal of Creative Research Thoughts (IJCRT), 6(1). Available at: [Link]

• Royal Society of Chemistry. (n.d.). General procedure for the synthesis of isothiocyanates - Supplementary Information. Available at: [Link]

• Google Patents. (n.d.). CN101481311A - Preparation of 4-chloro-2-nitrophenol.

• Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of the catalytic synthesized compounds - Supplementary Information. Available at: [Link]

• Martvoň, A., Skačäni, I., & Kanálová, I. (1973). Isothiocyanates, XXXIX. Synthesis, infrared and ultraviolet spectra of some phenyl isothiocyanates having a heterocyclic substituent. Chemical Papers, 27(6), 808-810. Available at: [Link]

• Chem Help ASAP. (2022, October 8). sample 13C NMR spectra of compounds with common functional groups [Video]. YouTube. Available at: [Link]

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• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Chloro-2-nitrophenyl Isothiocyanate

This document provides a detailed protocol for the safe handling and disposal of 4-Chloro-2-nitrophenyl isothiocyanate. As a research scientist or drug development professional, your safety and the integrity of your work environment are paramount. This guide moves beyond simple checklists to provide a framework grounded in the chemical principles of the compound, ensuring that disposal procedures are not just followed, but understood. The protocols outlined herein are designed to be self-validating, integrating safety, efficiency, and regulatory compliance.

Hazard Assessment and Immediate Safety Protocols

4-Chloro-2-nitrophenyl isothiocyanate is a compound that demands respect. It is classified as harmful if swallowed and is very toxic to aquatic life, with long-lasting effects[1]. The isothiocyanate functional group (-N=C=S) is a highly reactive electrophile, readily reacting with nucleophiles such as amines and thiols[2][3]. The presence of a nitroaromatic system further contributes to its toxicity.

Immediate Handling Precautions:

• Engineering Controls: Always handle this compound within a certified chemical fume hood to prevent inhalation of dust or vapors[4][5]. Ensure that an eyewash station and safety shower are readily accessible[6][7].

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is non-negotiable.

  • Eye Protection: Wear chemical safety goggles or a face shield[6].

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation or puncture before use[6].

  • Body Protection: A lab coat or chemical-resistant apron is required. Ensure clothing is buttoned to its full length[4].

  • Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary[5].

Waste Characterization and Segregation: The First Step to Safe Disposal

Proper disposal begins with accurate waste characterization. Never mix waste streams indiscriminately. 4-Chloro-2-nitrophenyl isothiocyanate waste should be segregated into the following categories at the point of generation.

Waste Type	Description	Container & Labeling Requirements	Primary Disposal Method
Unused/Expired Solid	Pure, unadulterated 4-Chloro-2-nitrophenyl isothiocyanate.	Tightly sealed, chemically compatible container. Label clearly with "Hazardous Waste," the full chemical name, and associated hazard pictograms.	Licensed Chemical Destruction/Incineration[1][8]
Contaminated Labware	Pipette tips, vials, flasks, and other items with gross contamination (visible residue).	Puncture-resistant, sealable container. Label as "Hazardous Waste - Sharps/Labware contaminated with 4-Chloro-2-nitrophenyl isothiocyanate."	Licensed Chemical Destruction/Incineration[9]
Contaminated Debris	Gloves, bench paper, weigh boats, and other materials with trace contamination.	Heavy-duty, sealable plastic bag or drum. Label as "Hazardous Waste - Debris contaminated with 4-Chloro-2-nitrophenyl isothiocyanate."	Licensed Chemical Destruction/Incineration[9][10]
Contaminated Solutions	Solutions containing the dissolved compound from experimental workups.	Sealable, chemically compatible container (e.g., glass or polyethylene). DO NOT mix with other solvent waste streams. Label with "Hazardous Waste," all chemical components by percentage, and hazard pictograms.	Licensed Chemical Destruction/Incineration[1]

Step-by-Step Disposal Procedures

Adherence to a systematic disposal workflow is critical to prevent accidental releases and ensure compliance.

Disposal of Unused or Expired Solid Chemical

• Work Area Preparation: Ensure your workspace is clean and you are operating within a chemical fume hood.

• Container Preparation: Obtain a designated hazardous waste container from your institution's Environmental Health & Safety (EHS) office.

• Transfer: Carefully transfer the solid chemical into the waste container. Avoid creating dust[5]. If the original container is to be disposed of, it should be triple-rinsed with a suitable solvent (e.g., acetone), with the rinsate collected as hazardous waste. Otherwise, the empty, unrinsed container must be disposed of as hazardous waste[9].

• Sealing and Labeling: Securely close the container. Complete a hazardous waste label with all required information and attach it to the container.

• Storage: Store the sealed container in a designated, well-ventilated satellite accumulation area, away from incompatible materials[9]. Arrange for pickup by your institution's licensed waste disposal service.

Management of Spills

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if necessary. Ensure the area is well-ventilated[9].

• Restrict Access: Prevent entry into the affected area.

• Assess and Equip: If the spill is small and you are trained to handle it, don appropriate PPE.

• Containment: Cover the spill with an inert absorbent material such as sand, earth, or vermiculite[4][9][10]. Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully sweep or scoop the absorbed material into a designated hazardous waste container[4]. Use spark-proof tools if a flammable solvent is involved[1][7].

• Decontamination: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Disposal: Seal, label, and store the waste container for collection by a licensed professional waste disposal service[9]. Do not allow the spilled material to enter drains or waterways [1][4][9].

The following diagram outlines the decision-making process for handling waste generated from 4-Chloro-2-nitrophenyl isothiocyanate.

Caption: Decision workflow for proper disposal of 4-Chloro-2-nitrophenyl Isothiocyanate.

Regulatory Compliance

All disposal activities must be conducted in accordance with local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) governs hazardous waste management under the Resource Conservation and Recovery Act (RCRA)[11][12]. It is imperative to consult with your institution's EHS department to ensure full compliance with all applicable laws, as they can provide specific guidance and approved vendors for waste disposal[9][13]. The ultimate disposal of this chemical waste must be handled by a licensed professional waste disposal service, typically via controlled incineration[1][8][9].

References

• Safety Data Sheet for 4-Chloro-2-nitrophenyl isothiocyanate.

• Guo, F., et al. (2008). The Inactivation of Human CYP2E1 by Phenethyl Isothiocyanate, a Naturally Occurring Chemopreventive Agent, and Its Oxidative Bioactivation. Drug Metabolism and Disposition, 36(5), 853-862. [Link]

• Hazard Summary: Methyl Isothiocyanate. New Jersey Department of Health. [Link]

• Kumar, G., & Kumar, N. (2018). Isothiocyanates – A Review of their Health Benefits and Potential Food Applications. Current Nutrition & Food Science, 14(4). [Link]

• Safety Data Sheet - 4-Nitrophenyl isothiocyanate. Alfa Aesar. [Link]

• Hanschen, F. S., et al. (2015). Degradation of Biofumigant Isothiocyanates and Allyl Glucosinolate in Soil and Their Effects on the Microbial Community Composition. PLOS ONE, 10(11), e0142947. [Link]

• Dufour, V., et al. (2018). Isothiocyanates: An Overview of Their Antimicrobial Activity against Human Infections. Molecules, 23(3), 653. [Link]

• Møldrup, M. E., et al. (2020). Chemical Priming by Isothiocyanates Protects Against Intoxication by Products of the Mustard Oil Bomb. Frontiers in Plant Science, 11, 891. [Link]

• DTSC Regulations. California Department of Toxic Substances Control. [Link]

• 40 CFR Part 266 -- Standards for the Management of Specific Hazardous Wastes and Specific Types of Hazardous Waste Management Facilities. U.S. Government Publishing Office. [Link]

• EPA Finalizes Management Standards for Hazardous Waste Pharmaceuticals. Alston & Bird. [Link]

• Management Standards for Hazardous Waste Pharmaceuticals. Federal Register. [Link]

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Personal protective equipment for handling 4-Chloro-2-nitrophenyl Isothiocyanate

As a Senior Application Scientist, I have overseen the integration of highly reactive electrophiles into countless drug discovery pipelines. Handling 4-Chloro-2-nitrophenyl Isothiocyanate (CAS: 155586-40-6 or similar derivatives) requires moving beyond basic compliance; it demands a mechanistic understanding of the chemical's behavior.

This compound is not just a passive hazard—it is an aggressive electrophile designed to seek out and bind to nucleophiles. In a biological context, this means it will rapidly cross-link with the primary amines (lysine) and thiols (cysteine) present in your skin, eyes, and respiratory mucosa[1].

The following guide establishes a self-validating, highly rigorous operational and safety framework for handling this compound, ensuring that every logistical choice is grounded in chemical causality.

Chemical Profile & Mechanistic Hazard Analysis

To design an effective safety protocol, we must first understand the physicochemical properties driving the hazard. The presence of strongly electron-withdrawing nitro (-NO₂) and chloro (-Cl) groups on the phenyl ring pulls electron density away from the isothiocyanate (-N=C=S) carbon. This makes 4-Chloro-2-nitrophenyl Isothiocyanate an exceptionally "hard" and reactive electrophile[1].

Table 1: Physicochemical Properties & Operational Implications

Property	Value	Operational Implication
Molecular Formula	C₇H₃ClN₂O₂S	Halogenated and nitrated structure drastically increases electrophilicity and toxicity[1].
Molecular Weight	214.63 g/mol	Heavy organic particulate; prone to settling on surfaces but highly dangerous if aerosolized[1].
Appearance	Pale yellow/brown crystalline powder	Visual indicator of contamination; microscopic dust generation is the primary exposure risk[1].
Boiling Point	354.1 °C	Low vapor pressure at room temperature; inhalation risk is driven by particulates, not vapor[1].
Reactivity	Highly Electrophilic	Reacts with strong nucleophiles; incompatible with water, alcohols, and amines during storage[2].

The biological consequence of this reactivity is severe sensitization and tissue damage. The diagram below illustrates the exact mechanistic pathway that our Personal Protective Equipment (PPE) is designed to interrupt.

Figure 1: Mechanistic pathway of isothiocyanate-induced tissue toxicity via electrophilic attack.

Personal Protective Equipment (PPE) Matrix

A critical failure point in many laboratories is the assumption that standard latex gloves and safety glasses are sufficient for powder handling. Isothiocyanates are highly lipophilic and will rapidly permeate thin latex, leading to delayed dermal sensitization[3]. All PPE selections below comply with OSHA 29 CFR 1910.132-134 standards[3][4].

Table 2: PPE Specifications and Mechanistic Justification

PPE Category	Specification	Mechanistic Justification (The "Why")
Hand Protection	Butyl rubber (>0.3mm) or double-layered Nitrile	Isothiocyanates easily permeate standard latex. Butyl rubber provides superior chemical resistance to lipophilic electrophiles[3].
Eye/Face	Indirect-vented splash goggles + Face shield	Prevents airborne crystalline dust from contacting ocular mucosa, which would cause immediate, irreversible lachrymatory cross-linking[4].
Respiratory	NIOSH-approved P100 particulate respirator	While vapor pressure is low, the crystalline powder poses a severe inhalation hazard. Required if handling outside a certified chemical fume hood[4].
Body Protection	Tyvek suit or heavy-duty, non-porous lab coat	Prevents microscopic particulate accumulation on porous street clothing, mitigating the risk of secondary, delayed dermal exposure[3].

Standard Operating Procedure (SOP): Laboratory Handling

This protocol is designed as a self-validating system: if a step is missed, the subsequent step cannot be safely completed.

Step 1: Environmental Isolation Never handle 4-Chloro-2-nitrophenyl Isothiocyanate on an open bench. All weighing and transfer operations must occur within a certified Class II Type B2 Biological Safety Cabinet or a hard-ducted chemical fume hood with a minimum face velocity of 100 fpm[4].

Step 2: Static Mitigation Because this compound is a crystalline powder, static electricity can cause particles to repel and aerosolize. Use an anti-static gun (Zerostat) on your weighing boats and spatulas prior to dispensing.

Step 3: The "Closed-System" Transfer

• Tare a sealed vial containing the anti-static weighing boat.

• Open the reagent bottle only inside the deepest part of the fume hood.

• Transfer the required mass, seal the weighing vial immediately, and surface-decontaminate the exterior of the vial before removing it from the hood.

Step 4: Routine Decontamination After handling, wipe down the fume hood surface, spatulas, and balances with a mildly basic amine solution (e.g., 1% ethanolamine in water). Why? The amine acts as a sacrificial nucleophile, intentionally reacting with any microscopic isothiocyanate dust to form a harmless, stable thiourea derivative before you remove your PPE.

Spill Response and Chemical Quenching Protocol

In the event of a spill, traditional cleanup methods (like wiping with wet paper towels) are dangerous. Water reacts very slowly with isothiocyanates to release carbon dioxide gas, which can pressurize sealed waste containers and cause them to rupture[5]. Instead, we use a targeted chemical quench.

Step-by-Step Spill Quenching Workflow:

• Isolate: Evacuate personnel not wearing P100 respirators and butyl gloves[3].

• Contain: Surround and cover the spilled powder with an inert, non-combustible absorbent like vermiculite or dry sand[4]. Do not use combustible materials like sawdust.

• Quench: Carefully pour a 5% ethanolamine or 5% ammonia solution over the vermiculite. The primary amine will rapidly and exothermically react with the isothiocyanate, neutralizing the electrophilic hazard.

• Collect: Use non-sparking tools to scoop the neutralized slurry into a high-density polyethylene (HDPE) hazardous waste bucket[5].

Figure 2: Step-by-step emergency spill response and chemical quenching workflow.

EPA-Compliant Disposal Plan

Isothiocyanates and their unquenched residues are strictly regulated. Improper disposal into municipal water systems is a violation of environmental law and poses a severe risk to aquatic life[6].

• Solid Waste: Empty reagent bottles, contaminated gloves, and weighing boats must be double-bagged and placed in a designated solid hazardous waste drum slated for high-temperature incineration[7].

• Liquid Waste: Any organic solvents containing 4-Chloro-2-nitrophenyl Isothiocyanate must be collected in dedicated, clearly labeled halogenated waste carboys. Ensure the carboy is vented, as trace moisture can lead to slow CO₂ evolution and dangerous pressure buildup[5].

• Regulatory Compliance: Ensure all waste manifests accurately reflect the presence of halogenated and nitrated organic compounds, complying with local EPA Resource Conservation and Recovery Act (RCRA) guidelines[8].

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